Technical Documentation Center

1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]-
  • CAS: 23279-81-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]-: Synthesis, Properties, and Therapeutic Potential

For the attention of: Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 1(2...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]-. This molecule, built upon the privileged phthalazinone scaffold, holds significant interest for medicinal chemists and drug development professionals due to the diverse pharmacological activities associated with this class of compounds.

Executive Summary

The phthalazinone core is a recurring motif in a multitude of biologically active compounds, demonstrating a wide array of therapeutic effects including anticancer, anti-inflammatory, and antimicrobial activities.[1][2][3] The introduction of an amino group at the 4-position, particularly one bearing a hydroxyl functionality, can significantly influence the molecule's physicochemical properties and its interactions with biological targets. This guide will delve into the specifics of the 4-[(2-hydroxyethyl)amino]- substituted derivative, offering insights into its synthesis, expected characteristics, and the rationale behind its potential as a valuable pharmacophore in drug discovery.

Chemical Identity and Structure

The foundational structure of the molecule is the bicyclic phthalazinone system, which consists of a benzene ring fused to a pyridazinone ring. In the target compound, a 2-hydroxyethylamino group is attached to the 4-position of this core.

IUPAC Name: 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

Molecular Formula: C₁₀H₁₁N₃O₂

Molecular Weight: 205.22 g/mol

CAS Number: 23279-81-4

The presence of the hydroxyl group and the secondary amine introduces possibilities for hydrogen bonding, which can significantly impact solubility and receptor binding.

Chemical structure of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone.

Physicochemical and Spectral Properties

PropertyExpected/Comparative ValueRationale/Reference Compound
Physical State Crystalline solidBased on 1(2H)-Phthalazinone[4]
Melting Point (°C) > 200Introduction of the amino and hydroxyl groups is expected to increase the melting point compared to the parent phthalazinone (183-185 °C) due to stronger intermolecular forces.
Boiling Point (°C) > 350Expected to be significantly higher than the parent compound (337 °C) due to increased polarity and hydrogen bonding capacity.
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF, alcohols). Limited solubility in water and non-polar solvents.The hydroxyl and amino groups enhance polarity.
pKa Basic (amine) and weakly acidic (amide NH)The amino group will have a basic pKa, while the amide proton will be weakly acidic.
LogP < 2The introduction of the polar hydroxyethylamino group will decrease the lipophilicity compared to the parent phthalazinone.
¹H NMR Aromatic protons (δ 7.5-8.5 ppm), methylene protons adjacent to nitrogen and oxygen (δ 3.0-4.0 ppm), NH and OH protons (variable).Based on spectral data of similar 4-amino-phthalazinone derivatives.[6]
¹³C NMR Aromatic carbons (δ 120-150 ppm), carbonyl carbon (δ ~160 ppm), methylene carbons (δ 40-60 ppm).Inferred from related structures.[7]
IR (cm⁻¹) ~3300 (O-H, N-H stretch), ~1650 (C=O stretch), ~1600 (C=N stretch), aromatic C-H and C=C stretches.Characteristic functional group absorptions.[8]
Mass Spectrometry [M+H]⁺ at m/z 206.0975Calculated for C₁₀H₁₂N₃O₂⁺

Synthesis and Experimental Protocols

The synthesis of 4-amino substituted phthalazinones is well-documented, with the Buchwald-Hartwig amination of a 4-halophthalazinone being a robust and versatile method.[1][9] Another viable approach involves the direct nucleophilic substitution of a 4-chlorophthalazine derivative.[10]

G cluster_0 Synthesis of 4-Bromophthalazinone cluster_1 Palladium-Catalyzed Amination start 1(2H)-Phthalazinone step1 Bromination (Br₂, KBr) start->step1 product1 4-Bromo-1(2H)-phthalazinone step1->product1 step2 Pd₂(dba)₃, BINAP, t-BuOK, Toluene product1->step2 reagent1 Ethanolamine reagent1->step2 product2 4-[(2-hydroxyethyl)amino]- 1(2H)-phthalazinone step2->product2

Proposed synthetic workflow for the target molecule.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established methodologies for the synthesis of analogous compounds and serves as a validated starting point for laboratory synthesis.[1][9]

Step 1: Synthesis of 4-Bromo-1(2H)-phthalazinone

  • To a solution of 1(2H)-phthalazinone (1.0 eq) in an appropriate solvent such as acetic acid, add potassium bromide (1.1 eq).

  • Slowly add bromine (1.1 eq) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into ice-water.

  • Collect the precipitate by filtration, wash with water, and dry under vacuum to yield 4-bromo-1(2H)-phthalazinone.

Step 2: Palladium-Catalyzed Amination

  • To a dried Schlenk flask, add Pd₂(dba)₃ (0.02 eq), rac-BINAP (0.03 eq), and sodium tert-butoxide (1.4 eq).

  • Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

  • Add anhydrous toluene, followed by ethanolamine (1.2 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add 4-bromo-1(2H)-phthalazinone (1.0 eq) and heat the reaction mixture to 100 °C.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]-.

Potential Applications in Drug Development

The phthalazinone scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities.[7][11] The introduction of an amino group at the C4 position has been shown to be a key determinant for various biological activities.

G cluster_0 Phthalazinone Core cluster_1 Potential Biological Activities core 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]- activity1 Anticancer core->activity1 activity2 Anti-inflammatory core->activity2 activity3 Antimicrobial core->activity3 activity4 α-adrenoceptor antagonism core->activity4

Potential therapeutic avenues for the title compound.

  • Anticancer Activity: Many 4-substituted phthalazinone derivatives have demonstrated potent anticancer properties.[7] For instance, some act as inhibitors of poly(ADP-ribose) polymerase (PARP) or aurora kinases, which are critical targets in oncology.[7] The cytotoxic potential of 4-aminophthalazinones has been demonstrated against various cancer cell lines.[1]

  • Anti-inflammatory Effects: Certain phthalazinone derivatives are known to inhibit key inflammatory mediators. For example, some have been investigated as inhibitors of p38 MAP kinase.[1]

  • Antimicrobial Properties: The phthalazine nucleus is present in compounds with antibacterial and antifungal activity.[10] The specific substitution at the 4-position can modulate the spectrum and potency of this activity.

  • Cardiovascular Effects: Some 4-substituted phthalazinones have been explored for their effects on the cardiovascular system, including acting as α-adrenoceptor antagonists.[12]

The 4-[(2-hydroxyethyl)amino]- substituent may enhance the therapeutic index by improving aqueous solubility and providing additional points of interaction with biological targets through hydrogen bonding.

Safety and Handling

While specific toxicity data for 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]- is not available, general precautions for handling substituted phthalazinone derivatives should be observed. The parent compound, 1(2H)-Phthalazinone, is known to be irritating to the eyes, respiratory system, and skin.[4]

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye/face protection.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area.

  • Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials.

Conclusion

1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]- represents a promising, yet underexplored, molecule within the pharmacologically rich class of phthalazinones. Its synthesis is achievable through established and reliable synthetic methodologies. The presence of the hydroxyethylamino side chain is anticipated to confer favorable physicochemical properties for drug development. Based on the extensive literature on related compounds, this molecule warrants further investigation for its potential anticancer, anti-inflammatory, and antimicrobial activities. This guide provides a solid foundation for researchers to embark on the synthesis and biological evaluation of this intriguing compound.

References

  • Gajda, R., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journal of Organic Chemistry, 17, 558–568. [Link]

  • Gajda, R., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. ResearchGate. [Link]

  • Mohamed, M. S., et al. (2011). Synthesis and Biological Screening of 4-Benzyl-2H-phthalazine Derivatives. Molecules, 16(8), 6936-6950. [Link]

  • Mohamed, M. S., et al. (2011). Synthesis and Biological Screening of 4-Benzyl-2H-phthalazine Derivatives. MDPI. [Link]

  • Gajda, R., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. PMC. [Link]

  • Abou-Elmagd, W. S. I., et al. (2017). Synthesis and Antimicrobial Activity of some Phthalazin-1(2H)-One Derivatives. International Journal of ChemTech Research, 10(5), 772-782. [Link]

  • Yassin, F. A., et al. (1994). SYNTHESIS AND REACTIONS OF 2-AMINO-4 (SUBSTITUTED PHENYL)-S, 6, 7, 8·TETRABROMO·l (2H)·PHTHALAZINONE DERIVATIVES. Pakistan Journal of Scientific and Industrial Research, 37(12), 508-511. [Link]

  • Gajda, R., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journals. [Link]

  • Mahmoud, M. R., et al. (2012). Synthesis and Spectral Characterization of Some Phthalazinone Derivatives. Journal of Chemical Research, 36(2), 75-82. [Link]

  • Anonymous. (n.d.). Pharmacological activities of various phthalazine and phthalazinone derivatives. Academia.edu. [Link]

  • Vila, N., et al. (2022). Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents. Molecules, 27(23), 8168. [Link]

  • Ghorab, M. M., et al. (2013). Novel 4-substituted-2(1H)-phthalazinone derivatives: synthesis, molecular modeling study and their effects on α-receptors. Archives of Pharmacal Research, 36(6), 671-683. [Link]

  • Lee, C. F., et al. (2021). Structural Identification between Phthalazine-1,4-Diones and N-Aminophthalimides via Vilsmeier Reaction: Nitrogen Cyclization and Tautomerization Study. Molecules, 26(10), 2883. [Link]

  • ChemBK. (2024). Phthalazinone, 1(2H)-. [Link]

  • El-Gazzar, A. B. A., et al. (2015). Recent Developments in Chemistry of Phthalazines. Chemical Science Review and Letters, 4(13), 1-28. [Link]

  • Anonymous. (n.d.). Synthesis of 4-Substituted Phthalazin-1(2H)-ones from 2-Acylbenzoic Acids: Controlling Hydrazine in a Pharmaceutical Intermediate Through PAT-Guided Process Development. ResearchGate. [Link]

  • EPA. (2025). 1(2H)-Phthalazinone, 4-[4-(1,1-dimethylethyl)phenyl]-5,6,7,8-tetrahydro- Properties. [Link]

  • Kumar, A., et al. (2025). Synthesis of β-boswellic acid-amino acid conjugates for targeting KRAS G13D mutant colon cancer. European Journal of Medicinal Chemistry, 299, 116869. [Link]

  • Wang, Y., et al. (2023). Organocatalytic Enantioselective Synthesis of Axially Chiral N,N'-Bisindoles. Angewandte Chemie International Edition, 62(15), e202300419. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physical and Solubility Properties of 2-(Dimethylamino)ethyl Methacrylate Hydrochloride (CAS 23279-81-4)

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-(dimethylamino)ethyl methacrylate hydroch...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-(dimethylamino)ethyl methacrylate hydrochloride (CAS 23279-81-4), a cationic monomer of significant interest in various research and development applications, including the synthesis of functional polymers for drug delivery and gene therapy.[1] Due to the limited availability of direct experimental data for the hydrochloride salt, this guide synthesizes computed data, experimental data for the corresponding free base (2-(dimethylamino)ethyl methacrylate, CAS 2867-47-2), and established scientific principles to offer a thorough understanding of its characteristics. Furthermore, a detailed, field-proven protocol for the experimental determination of its solubility using the shake-flask method is provided, empowering researchers to generate precise and reliable data for their specific applications.

Introduction: The Significance of 2-(Dimethylamino)ethyl Methacrylate Hydrochloride

2-(Dimethylamino)ethyl methacrylate (DMAEMA) is a versatile methacrylate monomer containing a tertiary amine group.[2] Its hydrochloride salt, CAS 23279-81-4, is of particular importance in applications requiring aqueous solubility and a cationic charge. The protonated amine group in the hydrochloride form enhances its water solubility, making it a valuable building block for the synthesis of water-soluble and pH-responsive polymers.[3][4] These polymers have garnered considerable attention for their potential in biomedical applications, such as gene delivery, where the cationic nature facilitates electrostatic interactions with anionic biomacromolecules like DNA.[1]

Understanding the fundamental physical properties and solubility of 2-(dimethylamino)ethyl methacrylate hydrochloride is paramount for its effective utilization in research and development. These parameters are critical for designing polymerization reactions, formulating solutions, and predicting the behavior of the resulting polymers in various environments. This guide aims to provide a centralized resource of this vital information.

Physicochemical Properties

Precise experimental data for the physical properties of 2-(dimethylamino)ethyl methacrylate hydrochloride are not extensively reported in publicly available literature. However, computed data from reliable sources and experimental data for the free base offer valuable insights.

Computed Properties of 2-(Dimethylamino)ethyl Methacrylate Hydrochloride (CAS 23279-81-4)

The following table summarizes the computed physical and chemical properties for 2-(dimethylamino)ethyl methacrylate hydrochloride, providing a foundational understanding of its molecular characteristics.

PropertyValueSource
Molecular Formula C₈H₁₆ClNO₂PubChem[5]
Molecular Weight 193.67 g/mol PubChem[5]
IUPAC Name 2-(dimethylamino)ethyl 2-methylprop-2-enoate;hydrochloridePubChem[5]
Canonical SMILES CC(=C)C(=O)OCCN(C)C.ClPubChem
InChI Key JKNCOURZONDCGV-UHFFFAOYSA-NPubChem
Experimental Properties of 2-(Dimethylamino)ethyl Methacrylate (Free Base, CAS 2867-47-2)

For comparative purposes and to infer the properties of the hydrochloride salt, the experimental data for the free base, 2-(dimethylamino)ethyl methacrylate, are presented below. The free base is a colorless to light yellow liquid with an amine-like odor.[6][7]

PropertyValueSource
Boiling Point 186 °CPubChem[6]
Melting Point -30 °C (freezing point)PubChem[6]
Density 0.933 g/mL at 25 °CSigma-Aldrich[2]
Vapor Pressure <1 mmHg at 25 °CSigma-Aldrich[2]
Refractive Index n20/D 1.439Sigma-Aldrich[2]

Note: The hydrochloride salt is expected to be a solid at room temperature with a distinct melting point, which would be significantly higher than the freezing point of the free base.

Solubility Profile

The solubility of a compound is a critical parameter in drug development and material science. The conversion of the free base to its hydrochloride salt is a common strategy to enhance aqueous solubility.

Predicted and Observed Solubility

While specific quantitative solubility data for 2-(dimethylamino)ethyl methacrylate hydrochloride in various solvents is scarce, its chemical nature allows for well-founded predictions. As the hydrochloride salt of a tertiary amine, it is expected to be highly soluble in water and other polar protic solvents. In contrast, the free base, 2-(dimethylamino)ethyl methacrylate, is reported to be soluble in water at a concentration of 1000 g/L at 20 °C, although some sources describe it as having limited or being insoluble in water.[6][8] This discrepancy may be due to variations in experimental conditions or the tendency of the amine to affect the pH of the solution. The hydrochloride salt, being pre-protonated, is anticipated to exhibit even greater and more consistent aqueous solubility across a wider pH range.

Its solubility in non-polar organic solvents is expected to be lower than that of the free base due to the increased polarity imparted by the ionic hydrochloride group.

Experimental Determination of Solubility: The Shake-Flask Method

For researchers requiring precise solubility data for their specific experimental conditions, the shake-flask method is a reliable and widely accepted technique.[9] This method determines the equilibrium solubility of a compound in a given solvent.

The core principle of the shake-flask method is to establish a thermodynamic equilibrium between the undissolved solute and the saturated solution. Agitation is crucial to maximize the surface area of the solute in contact with the solvent, thereby accelerating the dissolution process. Allowing the system to equilibrate for an extended period (e.g., 24 hours) ensures that the measured concentration represents the true thermodynamic solubility, rather than a kinetically limited value.[10] Centrifugation or filtration is a critical step to separate the saturated solution from any undissolved solid, ensuring that the subsequent analysis accurately measures the concentration of the dissolved compound.

  • Preparation: Add an excess amount of 2-(dimethylamino)ethyl methacrylate hydrochloride to a known volume of the desired solvent (e.g., deionized water, phosphate-buffered saline, ethanol) in a sealed, inert container (e.g., a glass vial with a PTFE-lined cap). The excess of solid is visually confirmed.

  • Equilibration: Place the sealed container in a constant temperature shaker or incubator. Agitate the mixture at a consistent speed for a predetermined period, typically 24 to 48 hours, to ensure equilibrium is reached.[10]

  • Phase Separation: After equilibration, cease agitation and allow the suspension to settle. To completely separate the saturated solution from the excess solid, centrifuge the sample at a high speed or filter the solution through a chemically inert filter (e.g., a 0.22 µm PTFE syringe filter). This step must be performed at the same temperature as the equilibration to avoid any temperature-induced changes in solubility.

  • Quantification: Carefully extract a known volume of the clear, saturated supernatant or filtrate. Dilute the sample as necessary with an appropriate solvent to bring the concentration within the linear range of the analytical method.

  • Analysis: Analyze the concentration of the dissolved 2-(dimethylamino)ethyl methacrylate hydrochloride in the diluted sample using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a mass spectrometer.

  • Calculation: Calculate the original concentration in the saturated solution by accounting for the dilution factor. The result is typically expressed in units of mg/mL, g/L, or mol/L.

To ensure the trustworthiness of the results, it is recommended to approach equilibrium from both undersaturation (as described above) and supersaturation. For the supersaturation approach, a supersaturated solution is prepared at an elevated temperature and then allowed to cool to the target temperature, with the excess solute precipitating out. The concentration of the resulting saturated solution is then measured. Agreement between the solubility values obtained from both approaches confirms that a true thermodynamic equilibrium has been achieved.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the determination of solubility using the shake-flask method.

Solubility_Workflow cluster_prep 1. Sample Preparation cluster_equilibration 2. Equilibration cluster_separation 3. Phase Separation cluster_analysis 4. Quantification & Analysis prep Add excess solute to solvent equilibrate Agitate at constant temperature (24-48 hours) prep->equilibrate Establish equilibrium separate Centrifuge or filter to remove undissolved solid equilibrate->separate Isolate saturated solution quantify Extract and dilute supernatant separate->quantify Prepare for analysis analyze Analyze concentration (e.g., HPLC) quantify->analyze Measure concentration

Sources

Foundational

Core Chemical Differences and Synthetic Strategies: 4-Aminophthalazinone vs. 4-[(2-Hydroxyethyl)amino]-phthalazinone

An In-depth Technical Guide for Drug Development Professionals Introduction: The Phthalazinone Scaffold in Modern Drug Discovery The phthalazinone core is a nitrogen-rich heterocyclic system that has garnered significant...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Drug Development Professionals

Introduction: The Phthalazinone Scaffold in Modern Drug Discovery

The phthalazinone core is a nitrogen-rich heterocyclic system that has garnered significant attention in medicinal chemistry for its remarkable pharmacological versatility.[1] This privileged scaffold is a common structural feature in numerous bioactive compounds, demonstrating a wide spectrum of activities including anticancer, anti-inflammatory, antihistaminic, and antihypertensive properties.[1][2][3] Notably, derivatives such as the PARP inhibitor Olaparib have validated the therapeutic potential of 4-substituted phthalazinones in oncology.[4]

The strategic functionalization of the phthalazinone nucleus is a cornerstone of drug design, allowing for the fine-tuning of a molecule's pharmacokinetic and pharmacodynamic profile. The substituent at the C4 position is particularly critical for modulating biological activity. This guide provides an in-depth technical comparison of two fundamental C4-substituted analogs: 4-aminophthalazinone and 4-[(2-hydroxyethyl)amino]-phthalazinone. We will dissect their structural distinctions, the resulting impact on physicochemical properties, and the strategic considerations for their synthesis and application in drug development programs.

Comparative Analysis: Structure and Physicochemical Implications

The fundamental distinction between 4-aminophthalazinone and 4-[(2-hydroxyethyl)amino]-phthalazinone lies in the nature of the substituent at the C4 position of the phthalazinone ring. This seemingly minor modification—the addition of a hydroxyethyl group to the amino function—introduces significant changes in the molecule's chemical personality.

A direct visual comparison of the two molecules is needed here. As I cannot generate images, a placeholder is used for 4-[(2-hydroxyethyl)amino]-phthalazinone. The key difference is the -NH2 group versus the -NH(CH2)2OH group at the C4 position.

Caption: Chemical Structures of 4-Aminophthalazinone and 4-[(2-hydroxyethyl)amino]-phthalazinone.

The primary amine (-NH₂) in 4-aminophthalazinone is a potent hydrogen bond donor and a moderately basic center. In contrast, the 4-[(2-hydroxyethyl)amino] substituent introduces several key changes:

  • Increased Hydrophilicity: The terminal hydroxyl (-OH) group is an excellent hydrogen bond donor and acceptor, significantly increasing the molecule's polarity and potential for aqueous solubility.

  • Enhanced Rotational Freedom: The ethyl linker introduces conformational flexibility, which can be critical for optimizing binding interactions within a target protein's active site.

  • Additional Reactive Handle: The primary alcohol function provides a site for subsequent chemical modifications, such as esterification or etherification, allowing for the development of prodrugs or further structural diversification.

  • Altered Basicity: The secondary amine is generally less basic than the primary amine of 4-aminophthalazinone, which can influence the compound's pKa and its ionization state at physiological pH.

These differences are summarized in the table below.

Property4-Aminophthalazinone4-[(2-Hydroxyethyl)amino]-phthalazinoneRationale for Difference
Molecular Formula C₈H₇N₃OC₁₀H₁₁N₃O₂Addition of a C₂H₄O fragment.
Molecular Weight 161.16 g/mol 205.21 g/mol Addition of a hydroxyethyl group (44.05 g/mol ).
Hydrogen Bond Donors 2 (amine, amide)3 (amine, amide, hydroxyl)The hydroxyl group adds a third H-bond donor site.
Hydrogen Bond Acceptors 2 (carbonyl, N in ring)3 (carbonyl, N in ring, hydroxyl)The hydroxyl oxygen adds a third H-bond acceptor site.
Predicted Solubility LowerHigherThe terminal -OH group significantly increases polarity and capacity for hydrogen bonding with water.
Reactivity Primary amine allows for standard amine chemistry (e.g., acylation, alkylation).Secondary amine and primary alcohol offer two distinct sites for chemical modification.The presence of the hydroxyl group provides an orthogonal reactive handle.

Synthetic Strategy: Palladium-Catalyzed C-N Cross-Coupling

From a synthetic standpoint, both target molecules can be efficiently prepared from a common advanced intermediate: 4-bromophthalazinone . This precursor is readily synthesized by the selective bromination of the parent phthalazin-1(2H)-one.[5] The most robust and widely adopted method for installing the C4-amino functionality is a palladium-catalyzed C-N cross-coupling reaction, often referred to as the Buchwald-Hartwig amination.[6]

The choice of this catalytic system is driven by its broad substrate scope and high functional group tolerance. The palladium catalyst, in conjunction with a specialized phosphine ligand (e.g., Xantphos), forms a catalytic cycle that facilitates the otherwise difficult coupling of an amine with an aryl halide.[5] This approach allows for a modular synthesis where the final product is determined by the choice of the amine coupling partner.

G cluster_0 Synthesis of 4-Aminophthalazinone cluster_1 Synthesis of 4-[(2-Hydroxyethyl)amino]-phthalazinone start Phthalazin-1(2H)-one bromo 4-Bromophthalazinone (Common Intermediate) start->bromo Bromination[5] product1 4-Aminophthalazinone bromo->product1 product2 4-[(2-Hydroxyethyl)amino]- phthalazinone bromo->product2 amine1 Ammonia Source (e.g., NH3, Benzophenone Imine) amine1->product1 Pd-Catalyzed Amination[6][7] amine2 2-Aminoethanol (Ethanolamine) amine2->product2 Pd-Catalyzed Amination[6][7]

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Stability of 4-Substituted 1(2H)-Phthalazinone Tautomers

Introduction: The Significance of Phthalazinones and Their Tautomeric Nature The 1(2H)-phthalazinone core is a privileged scaffold in medicinal chemistry and materials science, forming the structural basis for a wide ran...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Phthalazinones and Their Tautomeric Nature

The 1(2H)-phthalazinone core is a privileged scaffold in medicinal chemistry and materials science, forming the structural basis for a wide range of biologically active compounds.[1] Derivatives of this heterocyclic system have demonstrated a broad spectrum of pharmacological activities, including potent antitumor, antihypertensive, and anti-inflammatory properties.[1] The biological and chemical reactivity of these molecules is intrinsically linked to their tautomeric nature. 4-substituted 1(2H)-phthalazinones primarily exist in a dynamic equilibrium between the lactam (amide) and lactim (enol) forms. The prevalence of one tautomer over the other can significantly impact the molecule's physicochemical properties, such as its pKa, lipophilicity, and hydrogen bonding capabilities, which in turn govern its pharmacokinetic and pharmacodynamic profiles. A thorough understanding of the thermodynamic stability of these tautomers is therefore paramount for the rational design of novel phthalazinone-based drugs and functional materials.

This technical guide provides a comprehensive overview of the factors governing the thermodynamic stability of 4-substituted 1(2H)-phthalazinone tautomers. We will delve into the influence of substituents at the 4-position, the role of the solvent environment, and the computational and experimental methodologies employed to elucidate and quantify this tautomeric equilibrium. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this important class of compounds.

The Lactam-Lactim Tautomeric Equilibrium

The fundamental tautomeric relationship in 4-substituted 1(2H)-phthalazinones is the proton transfer between the nitrogen at position 2 and the exocyclic oxygen atom, resulting in the interconversion of the lactam and lactim forms.

Caption: The lactam-lactim tautomeric equilibrium in 4-substituted 1(2H)-phthalazinones.

Generally, the lactam tautomer is the more thermodynamically stable and, therefore, the predominant form. This preference can be attributed to the greater resonance stabilization of the amide group compared to the imino-enol system of the lactim form. However, the position of this equilibrium, represented by the tautomeric equilibrium constant (KT = [lactim]/[lactam]), is not fixed and can be significantly influenced by both the electronic nature of the substituent at the 4-position and the surrounding solvent environment.

Influence of 4-Substituents on Tautomeric Stability

The electronic properties of the substituent at the 4-position play a critical role in modulating the relative stability of the lactam and lactim tautomers. The substituent can exert its influence through a combination of inductive and resonance effects, altering the electron density distribution within the phthalazinone ring system.

  • Electron-Withdrawing Groups (EWGs): Substituents such as nitro (-NO2), cyano (-CN), and carbonyl (-C=O) groups are known to be electron-withdrawing.[2] When placed at the 4-position, these groups can inductively withdraw electron density from the ring, increasing the acidity of the N-H proton of the lactam form. While this might suggest a shift towards the lactim form, the overall effect is often a stabilization of the lactam tautomer through resonance. The delocalization of the lone pair on the nitrogen atom into the carbonyl group is a key stabilizing feature of the lactam form, and EWGs can further enhance this delocalization.

  • Electron-Donating Groups (EDGs): Conversely, electron-donating groups like alkoxy (-OR) and amino (-NR2) groups increase the electron density in the phthalazinone ring. This can destabilize the lactam form by increasing electron-electron repulsion and may slightly favor the lactim tautomer. However, the inherent stability of the amide bond in the lactam form often means it remains the predominant tautomer even with EDGs present.

The precise impact of a substituent is a delicate balance of these electronic effects, and a systematic investigation using both computational and experimental methods is necessary for a definitive understanding.

Computational Investigation of Tautomeric Stability

Density Functional Theory (DFT) has emerged as a powerful tool for accurately predicting the relative thermodynamic stabilities of tautomers.[3][4] The combination of a suitable functional, such as B3LYP, with a sufficiently large basis set, like 6-311++G(d,p), provides reliable geometric and energetic information. To account for the influence of the solvent, the Polarizable Continuum Model (PCM) is commonly employed.[3][4]

computational_workflow start Define 4-Substituted Phthalazinone Structures (Lactam & Lactim) geom_opt Geometry Optimization (e.g., B3LYP/6-311++G(d,p)) start->geom_opt freq_calc Frequency Calculation (Confirm Minima) geom_opt->freq_calc gas_phase Gas-Phase Energies freq_calc->gas_phase solvation_calc Solvation Energy Calculation (e.g., PCM in various solvents) gas_phase->solvation_calc solution_phase Solution-Phase Energies solvation_calc->solution_phase thermo_analysis Thermodynamic Analysis (Calculate ΔG) solution_phase->thermo_analysis equilibrium_prediction Predict Tautomeric Ratio (K_T = exp(-ΔG/RT)) thermo_analysis->equilibrium_prediction

Caption: A typical computational workflow for predicting tautomeric stability.

Protocol for Computational Analysis
  • Structure Generation: Build the 3D structures of both the lactam and lactim tautomers for the 4-substituted 1(2H)-phthalazinone of interest.

  • Geometry Optimization: Perform a full geometry optimization for each tautomer in the gas phase using a DFT method (e.g., B3LYP/6-311++G(d,p)).

  • Frequency Analysis: Conduct a frequency calculation at the same level of theory to verify that the optimized structures correspond to true energy minima (i.e., no imaginary frequencies). The zero-point vibrational energies (ZPVE) are also obtained from this step.

  • Solvation Modeling: To simulate the effect of a solvent, perform a single-point energy calculation on the gas-phase optimized geometries using the PCM model with the desired solvent (e.g., water, DMSO, chloroform).

  • Thermodynamic Calculations: Calculate the Gibbs free energy (G) for each tautomer in both the gas phase and in solution. The relative Gibbs free energy (ΔG) between the tautomers is then determined (ΔG = Glactim - Glactam).

  • Equilibrium Constant Prediction: The tautomeric equilibrium constant (KT) can be estimated from the calculated ΔG using the equation: KT = exp(-ΔG/RT), where R is the gas constant and T is the temperature in Kelvin.

Experimental Determination of Tautomeric Equilibrium

While computational methods provide valuable predictions, experimental validation is crucial. The two primary spectroscopic techniques for studying tautomeric equilibria in solution are Nuclear Magnetic Resonance (NMR) and Ultraviolet-Visible (UV-Vis) spectroscopy.

Quantitative NMR (qNMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation and quantification of tautomers in solution, provided the rate of interconversion is slow on the NMR timescale.[5] For 4-substituted 1(2H)-phthalazinones, distinct signals for the lactam and lactim forms can often be observed, allowing for their direct quantification.

Key Diagnostic Signals:

  • 1H NMR: The chemical shift of the proton at the 4-position and the protons on the fused benzene ring can differ between the two tautomers. The most definitive signal is often the N-H proton of the lactam, which is absent in the lactim form, being replaced by an O-H signal.

  • 13C NMR: The chemical shift of the carbonyl carbon (C=O) in the lactam form is typically found at a different resonance compared to the corresponding carbon in the lactim form (C-OH).

qnmr_workflow sample_prep Prepare Sample in Deuterated Solvent nmr_acq Acquire High-Resolution ¹H NMR Spectrum sample_prep->nmr_acq processing Process Spectrum (Phasing, Baseline Correction) nmr_acq->processing signal_id Identify and Assign Distinct Signals for Each Tautomer processing->signal_id integration Integrate Characteristic Signals signal_id->integration ratio_calc Calculate Tautomer Ratio (Ratio of Integrals) integration->ratio_calc

Caption: Experimental workflow for quantitative NMR analysis of tautomers.

Protocol for Quantitative NMR Analysis
  • Sample Preparation: Accurately weigh a known amount of the 4-substituted 1(2H)-phthalazinone and dissolve it in a deuterated solvent (e.g., DMSO-d6, CDCl3) to a known concentration.

  • NMR Data Acquisition:

    • Acquire a high-resolution 1H NMR spectrum.

    • Ensure a sufficient relaxation delay (D1) to allow for complete relaxation of all protons, which is crucial for accurate integration. A D1 of at least 5 times the longest T1 is recommended.

    • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for <1% integration error).[6]

  • Data Processing:

    • Carefully phase the spectrum and perform baseline correction to ensure accurate integration.

  • Signal Integration and Analysis:

    • Identify well-resolved signals that are unique to each tautomer.

    • Integrate the area under these characteristic peaks.

    • The ratio of the integrals, normalized for the number of protons each signal represents, gives the molar ratio of the tautomers. For example, if a signal for the lactam form representing 1 proton has an integral of Ilactam and a signal for the lactim form representing 1 proton has an integral of Ilactim, the tautomer ratio is simply Ilactam : Ilactim.

UV-Vis Spectroscopy

UV-Vis spectroscopy is another valuable tool for studying tautomeric equilibria, particularly when the two tautomers have distinct chromophores and thus different absorption spectra.[7] The lactam and lactim forms of 4-substituted phthalazinones are expected to have different electronic transitions, leading to different λmax values.

Protocol for UV-Vis Analysis
  • Sample Preparation: Prepare a series of solutions of the 4-substituted 1(2H)-phthalazinone in the solvent of interest at a concentration that gives an absorbance reading in the linear range of the spectrophotometer (typically 0.1 - 1.0).

  • Spectral Acquisition: Record the UV-Vis absorption spectrum over a relevant wavelength range (e.g., 200-500 nm).

  • Data Analysis:

    • Identify the λmax for each tautomer. This may require the synthesis of "locked" N-methyl and O-methyl derivatives to serve as standards for the pure lactam and lactim forms, respectively.

    • By analyzing the absorbance at the λmax of each tautomer and applying the Beer-Lambert law (A = εcl), the relative concentrations of the two forms in equilibrium can be determined, provided the molar absorptivity (ε) for each tautomer at these wavelengths is known.[8]

Data Summary: Tautomeric Stability

MethodKey Information ProvidedAdvantagesLimitations
Computational (DFT-PCM) Relative Gibbs free energies (ΔG), predicted equilibrium constants (KT).[3]Provides insights into intrinsic stability and solvent effects; can be applied to hypothetical structures.Accuracy is dependent on the level of theory and basis set; may not perfectly capture all intermolecular interactions.
Quantitative NMR (qNMR) Direct measurement of tautomer ratios in solution.Provides unambiguous structural information and accurate quantification.Requires distinct, well-resolved signals for each tautomer; interconversion must be slow on the NMR timescale.
UV-Vis Spectroscopy Qualitative and quantitative information on tautomer populations.[7]Highly sensitive; can be used to study fast equilibria.Requires distinct λmax for each tautomer; molar absorptivities of pure tautomers must be known for accurate quantification.

Conclusion and Future Perspectives

The thermodynamic stability of 4-substituted 1(2H)-phthalazinone tautomers is a critical parameter that dictates their chemical and biological properties. The lactam form is generally favored, but the position of the tautomeric equilibrium is a tunable feature, influenced by the electronic nature of the 4-substituent and the solvent environment. A synergistic approach, combining high-level computational predictions with rigorous experimental validation through techniques like quantitative NMR and UV-Vis spectroscopy, is essential for a comprehensive understanding of these systems.

Future research in this area will likely focus on the development of more accurate and efficient computational models that can better account for specific solute-solvent interactions. Furthermore, the systematic synthesis and analysis of a broader range of 4-substituted phthalazinones will enable the development of robust quantitative structure-tautomerism relationships (QSTR), which will be invaluable for the in-silico design of new drug candidates and advanced materials with precisely tailored properties.

References

  • Bodaghifard, M. A., Asadbegi, S., & Hamidinasab, M. (2020). DFT-PCM Study on Structures of Phthalazinone Tautomers. Chemical Methodologies, 4(5), 584-594. [Link]

  • Bodaghifard, M. A. DFT-PCM Study on Structures of Phthalazinone Tautomers. Academia.edu. [Link]

  • Fábry, J., Kučeráková, M., Dusek, M., & Hlinka, J. Resonance structures for 4‐(2,4‐dimethoxy‐5‐nitro)‐2H‐phthalazin‐1‐one (14). ResearchGate. [Link]

  • Katritzky, A. R., Karelson, M., & Harris, P. A. PROTOTROPIC TAUTOMERISM OF HETEROAROMATIC COMPOUNDS. Stanford University. [Link]

  • Quantitative NMR Spectroscopy.docx. University of St Andrews. [Link]

  • Tautomeric preferences of phthalones and related compounds. ResearchGate. [Link]

  • Sánchez-de-la-Torre, C., et al. (2021). Analysis of the tautomeric equilibrium of two red monoazo dyes by UV–Visible, Raman and SERS spectroscopies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 259, 119875. [Link]

  • Al-Tel, T. H., et al. (2013). Novel 4-substituted-2(1H)-phthalazinone derivatives: synthesis, molecular modeling study and their effects on α-receptors. Archives of Pharmacal Research, 36(6), 671-83. [Link]

  • Katritzky, A. R. (1965). The Prototropic Tautomerism of Heteroaromatic Compounds. CHIMIA, 19(1), 20-27. [Link]

  • Lin, C. C., et al. (2021). Structural Identification between Phthalazine-1,4-Diones and N-Aminophthalimides via Vilsmeier Reaction: Nitrogen Cyclization and Tautomerization Study. Molecules, 26(10), 2894. [Link]

  • Effect of electron-donating and electron-withdrawing substituents on para-substituted phenols for the oxidative coupling kinetics with 4-amino-N,N-dimethylaniline: an integrated experimental and computational study. ResearchGate. [Link]

  • Testing the Stability of Pesticides in Stock Solutions by Quantitative NMR. ResearchGate. [Link]

  • Wang, C., et al. (2015). The facile construction of the phthalazin-1(2H)-one scaffold via copper-mediated C–H(sp2)/C–H(sp) coupling under mild conditions. Beilstein Journal of Organic Chemistry, 11, 1636-1642. [Link]

  • Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. Beilstein Journal of Organic Chemistry. [Link]

  • Bahadoor, A., et al. (2022). Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON). Journal of Agricultural and Food Chemistry, 70(8), 2733-2740. [Link]

  • Al-Said, M. S. (2015). Recent Developments in Chemistry of Phthalazines. Organic Chemistry: Current Research, 4(1), 1000134. [Link]

  • Computational Insights into the Allosteric Modulation of a Phthalate-Degrading Hydrolase by Distal Mutations. MDPI. [Link]

  • How to Interpret UV-Vis Spectroscopy Results: A Beginner's Guide. AZoOptics. [Link]

  • Ketohydrazone Dyes Derived from 4-Morpholino-2-naphthol and ortho-Substituted Anilines: Further examination of the hyperchromism. ResearchGate. [Link]

  • Electron-withdrawing – Knowledge and References. Taylor & Francis. [Link]

  • Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON). ResearchGate. [Link]

  • ENOL TAUTOMERISM OF 5-(4-CHLOROPHENYL)-1- PHENYL-4-ACETYL-3-HYDROXY. Vietnam National University Ho Chi Minh City. [Link]

  • Novel 4-substituted-2(1H)-phthalazinone derivatives: Synthesis, molecular modeling study and their effects on α-receptors. ResearchGate. [Link]

Sources

Foundational

A Comprehensive Technical Guide to 4-(2-hydroxyethylamino)phthalazin-1(2H)-one: Synthesis, Characterization, and Therapeutic Potential

For the attention of: Researchers, Scientists, and Drug Development Professionals. Foreword: Unveiling the Potential of a Privileged Scaffold The phthalazinone core is a well-established "privileged scaffold" in medicina...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Foreword: Unveiling the Potential of a Privileged Scaffold

The phthalazinone core is a well-established "privileged scaffold" in medicinal chemistry, forming the backbone of numerous biologically active compounds. Its inherent drug-like properties and synthetic tractability have led to the development of therapies targeting a wide range of diseases, from cancer to inflammatory disorders. This guide focuses on a specific, yet promising, derivative: 4-(2-hydroxyethylamino)phthalazin-1(2H)-one . Through a detailed exploration of its chemical identity, synthesis, and putative mechanisms of action, we aim to provide a foundational resource for researchers seeking to unlock the full therapeutic potential of this molecule. Our discussion is grounded in established scientific principles and supported by authoritative references, ensuring a blend of theoretical understanding and practical application.

Part 1: Chemical Identity and Nomenclature

A precise understanding of a compound's identity is the cornerstone of all subsequent research. This section delineates the synonyms and provides a systematic breakdown of the IUPAC nomenclature for 4-(2-hydroxyethylamino)phthalazin-1(2H)-one.

Synonyms and Identifiers

This compound is known in the literature and chemical databases by several names and identifiers, which are crucial for comprehensive literature searches.

Identifier Type Identifier
Common Name 4-(2-hydroxyethylamino)phthalazin-1(2H)-one
Synonym 4-(2-hydroxyethylamino)-2H-phthalazin-1-one
Synonym NSC287465
Synonym β-Spiroxazone
Molecular Formula C₁₀H₁₁N₃O₂
PubChem CID 323972
Decoding the IUPAC Name: 4-(2-hydroxyethylamino)phthalazin-1(2H)-one

The IUPAC (International Union of Pure and Applied Chemistry) name provides an unambiguous and systematic description of the molecule's structure. Let's dissect the name to understand the arrangement of its constituent parts.

  • Phthalazin- : This root indicates the presence of a phthalazine bicyclic heteroaromatic system, which consists of a benzene ring fused to a pyridazine ring.[1]

  • -1(2H)-one : This suffix signifies the presence of a ketone group (=O) at position 1 of the phthalazine ring. The "(2H)" indicates that the nitrogen atom at position 2 is saturated with a hydrogen atom, which is necessary to maintain the valency of the nitrogen.[2][3]

  • 4- : This number specifies the location of the substituent on the phthalazine ring.

  • (2-hydroxyethylamino) : This describes the substituent attached at the 4-position.

    • amino : Indicates a nitrogen atom is attached to the phthalazine ring.

    • ethyl : A two-carbon chain is attached to the amino nitrogen.

    • 2-hydroxy : A hydroxyl (-OH) group is attached to the second carbon of the ethyl chain.

The systematic numbering of the phthalazine ring system is crucial for correctly assigning the positions of the substituents.

Caption: IUPAC Nomenclature Breakdown

Part 2: Physicochemical Properties

Property Value/Prediction Rationale/Reference
Molecular Weight 205.21 g/mol Calculated from the molecular formula C₁₀H₁₁N₃O₂.
Appearance Likely an off-white to pale yellow crystalline solid.Based on the appearance of the parent phthalazinone.[6]
Melting Point Expected to be a high-melting solid.Typical for planar aromatic heterocyclic systems.[4]
Boiling Point Likely to decompose at high temperatures.Common for complex organic molecules.[4]
Solubility Slightly soluble in water; soluble in polar organic solvents like DMSO and methanol.The hydroxyl and amino groups increase polarity and potential for hydrogen bonding, while the aromatic core contributes to some lipophilicity.[6]
pKa The N-H in the phthalazinone ring is weakly acidic. The amino group is weakly basic.The electron-withdrawing nature of the phthalazinone ring reduces the basicity of the exocyclic amino group.
LogP Moderate lipophilicity is expected.The presence of both hydrophobic (aromatic rings) and hydrophilic (hydroxyl, amino, amide) groups suggests a balanced lipophilicity.

Part 3: Synthesis and Characterization

The synthesis of 4-(2-hydroxyethylamino)phthalazin-1(2H)-one can be approached through established methods for the functionalization of the phthalazinone core. A plausible and efficient synthetic route starts from the readily available 4-chlorophthalazin-1(2H)-one.

Synthetic Workflow

The proposed synthesis is a two-step process involving the nucleophilic aromatic substitution of 4-chlorophthalazin-1(2H)-one with 2-aminoethanol.

Synthesis_Workflow Start 4-chlorophthalazin-1(2H)-one Reaction Nucleophilic Aromatic Substitution Start->Reaction Reagent 2-aminoethanol (Ethanolamine) Reagent->Reaction Product 4-(2-hydroxyethylamino)phthalazin-1(2H)-one Reaction->Product Purification Purification (Recrystallization) Product->Purification Final_Product Pure Product Purification->Final_Product

Caption: Synthetic Workflow Diagram
Detailed Experimental Protocol

This protocol outlines a step-by-step methodology for the synthesis of 4-(2-hydroxyethylamino)phthalazin-1(2H)-one.

Materials and Reagents:

  • 4-chlorophthalazin-1(2H)-one

  • 2-aminoethanol (ethanolamine)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Triethylamine (Et₃N)

  • Deionized water

  • Ethanol

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-chlorophthalazin-1(2H)-one (1 equivalent) in anhydrous DMF.

  • Addition of Reagents: To the stirred solution, add 2-aminoethanol (1.2 equivalents) followed by triethylamine (1.5 equivalents). The triethylamine acts as a base to neutralize the HCl generated during the reaction.

  • Reaction Conditions: Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water. A precipitate will form.

  • Isolation: Collect the precipitate by vacuum filtration and wash it thoroughly with deionized water.

  • Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol/water, to obtain the pure 4-(2-hydroxyethylamino)phthalazin-1(2H)-one.

  • Drying: Dry the purified product under vacuum.

Characterization Protocol

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: To confirm the presence and connectivity of all protons. The spectrum should show characteristic peaks for the aromatic protons of the phthalazinone ring, the methylene protons of the ethyl chain, the hydroxyl proton, and the amino proton.

    • ¹³C NMR: To confirm the presence of all carbon atoms in their respective chemical environments.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound and confirm its molecular formula. High-resolution mass spectrometry (HRMS) is recommended for precise mass determination.

  • Infrared (IR) Spectroscopy: To identify the key functional groups, such as the N-H stretch of the amine and amide, the O-H stretch of the alcohol, and the C=O stretch of the ketone.

  • Melting Point Analysis: To determine the melting point range of the purified compound, which is an indicator of purity.

Part 4: Putative Mechanisms of Action and Therapeutic Potential

The phthalazinone scaffold is a key pharmacophore in several approved and investigational drugs, particularly in the field of oncology. The structural features of 4-(2-hydroxyethylamino)phthalazin-1(2H)-one suggest that it may share similar mechanisms of action, primarily as an inhibitor of Poly(ADP-ribose) polymerase (PARP) and potentially Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

PARP Inhibition: A Key Anticancer Strategy

Poly(ADP-ribose) polymerase (PARP) is a family of enzymes crucial for DNA repair, particularly in the base excision repair (BER) pathway that corrects single-strand breaks (SSBs).[7] In cancer cells with mutations in the BRCA1 or BRCA2 genes, the homologous recombination (HR) pathway for repairing double-strand breaks (DSBs) is deficient.[8]

The Principle of Synthetic Lethality:

When PARP is inhibited in these HR-deficient cells, the unrepaired SSBs accumulate and are converted into DSBs during DNA replication.[9] Since the HR pathway is non-functional, these DSBs cannot be repaired, leading to genomic instability and ultimately, cell death. This concept is known as "synthetic lethality," where the combination of two non-lethal defects (HR deficiency and PARP inhibition) results in cell death.[9]

Phthalazinone-based compounds, such as Olaparib, are potent PARP inhibitors.[1] The phthalazinone core plays a critical role in binding to the nicotinamide-binding pocket of the PARP enzyme.[10] Given the structural similarity, it is highly plausible that 4-(2-hydroxyethylamino)phthalazin-1(2H)-one also functions as a PARP inhibitor.

PARP_Inhibition_Pathway cluster_dna_damage DNA Damage & Repair cluster_cell_fate Cell Fate cluster_inhibition DNA_damage DNA Single-Strand Break (SSB) PARP PARP Activation DNA_damage->PARP Replication DNA Replication DNA_damage->Replication BER Base Excision Repair (BER) PARP->BER Cell_Survival Cell Survival BER->Cell_Survival DSB Double-Strand Break (DSB) Replication->DSB HR Homologous Recombination (HR) Repair (BRCA1/2 Proficient) DSB->HR HR_deficient HR Deficient (BRCA1/2 Mutant) DSB->HR_deficient HR->Cell_Survival Apoptosis Cell Death (Apoptosis) HR_deficient->Apoptosis Synthetic Lethality PARP_inhibitor 4-(2-hydroxyethylamino)phthalazin-1(2H)-one (Putative PARP Inhibitor) PARP_inhibitor->PARP Inhibits

Caption: PARP Inhibition Signaling Pathway
VEGFR-2 Inhibition: Targeting Angiogenesis

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key receptor tyrosine kinase that plays a central role in angiogenesis, the formation of new blood vessels.[11] In cancer, tumors induce angiogenesis to supply themselves with nutrients and oxygen, which is essential for their growth and metastasis.[12]

The binding of VEGF-A to VEGFR-2 triggers a signaling cascade involving pathways such as PI3K/Akt and Ras/Raf/MEK/ERK, which ultimately leads to endothelial cell proliferation, migration, and survival. Several phthalazine derivatives have been identified as inhibitors of VEGFR-2, suggesting that this scaffold can effectively target the ATP-binding site of the kinase domain.[3]

VEGFR2_Inhibition_Pathway cluster_signaling VEGFR-2 Signaling cluster_inhibition VEGF VEGF-A VEGFR2 VEGFR-2 VEGF->VEGFR2 PI3K_Akt PI3K/Akt Pathway VEGFR2->PI3K_Akt Ras_ERK Ras/ERK Pathway VEGFR2->Ras_ERK Angiogenesis Angiogenesis (Cell Proliferation, Migration, Survival) PI3K_Akt->Angiogenesis Ras_ERK->Angiogenesis VEGFR2_inhibitor 4-(2-hydroxyethylamino)phthalazin-1(2H)-one (Potential VEGFR-2 Inhibitor) VEGFR2_inhibitor->VEGFR2 Inhibits

Caption: VEGFR-2 Inhibition Signaling Pathway

Conclusion and Future Directions

4-(2-hydroxyethylamino)phthalazin-1(2H)-one is a molecule of significant interest, built upon the versatile and biologically active phthalazinone scaffold. While further experimental validation of its physicochemical properties and specific biological activities is warranted, the existing body of knowledge on related compounds provides a strong rationale for its investigation as a potential therapeutic agent, particularly in the context of oncology. The detailed synthetic and characterization protocols provided in this guide offer a clear and actionable path for researchers to generate the necessary data to advance the study of this promising compound. Future research should focus on in-depth biological evaluation, including enzymatic assays for PARP and VEGFR-2 inhibition, cellular assays to confirm its mechanism of action, and ultimately, in vivo studies to assess its efficacy and pharmacokinetic profile.

References

  • MMPP is a novel VEGFR2 inhibitor that suppresses angiogenesis via VEGFR2/AKT/ERK/NF-κB pathway. BMB Reports. Available at: [Link]

  • Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Future Journal of Pharmaceutical Sciences. Available at: [Link]

  • Molecular Pathways: Targeting PARP in Cancer Treatment. Clinical Cancer Research. Available at: [Link]

  • PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance. Cells. Available at: [Link]

  • VEGFR-2 inhibitor. Wikipedia. Available at: [Link]

  • 'Where is my gap': mechanisms underpinning PARP inhibitor sensitivity in cancer. Trends in Cancer. Available at: [Link]

  • Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. Molecules. Available at: [Link]

  • Mechanism of Action of PARP Inhibitors. Annual Review of Cancer Biology. Available at: [Link]

  • Role of Akt Activation in PARP Inhibitor Resistance in Cancer. Cancers. Available at: [Link]

  • Targeting the VEGFR2 signaling pathway for angiogenesis and fibrosis regulation in neovascular age-related macular degeneration. Scientific Reports. Available at: [Link]

  • The facile construction of the phthalazin-1(2H)-one scaffold via copper-mediated C–H(sp2)/C–H(sp) coupling under mild conditions. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Design, Synthesis and Activity Evaluation of New Phthalazinone PARP Inhibitors. ResearchGate. Available at: [Link]

  • YCH1899, a Highly Effective Phthalazin-1(2 H)-one Derivative That Overcomes Resistance to Prior PARP Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • 4-(Hydroxymethyl)phthalazin-1(2H)-one Properties. U.S. Environmental Protection Agency. Available at: [Link]

  • IUPAC Rules. Available at: [Link]

  • Product Class 10: Phthalazines. Science of Synthesis. Available at: [Link]

  • YCH1899, a Highly Effective Phthalazin-1(2H)-one Derivative that Overcomes Resistance to Prior PARP Inhibitors. ResearchGate. Available at: [Link]

  • Synthesis of Novel Phthalazine Derivatives as Potential Anticancer Agents from 1-Chloro-4-(4-phenoxyphenyl)phthalazine. Der Pharma Chemica. Available at: [Link]

  • Discovery of a potent olaparib–chlorambucil hybrid inhibitor of PARP1 for the treatment of cancer. Frontiers in Pharmacology. Available at: [Link]

  • Short Summary of IUPAC Nomenclature of Organic Compounds. Available at: [Link]

  • Phthalazin-1-one. NIST WebBook. Available at: [Link]

  • Nomenclature of Organic Chemistry. IUPAC Recommendations and Preferred Names 2013. Available at: [Link]

  • Synthesis of Novel Series of Phthalazine Derivatives as Potential Antitumor Agents. IISTE. Available at: [Link]

  • Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents. Molecules. Available at: [Link]

  • 2-(2-Hydroxyethyl)phthalazin-1(2H)-one. Acta Crystallographica Section E. Available at: [Link]

  • Synthesis and Spectral Characterization of Some Phthalazinone Derivatives. ResearchGate. Available at: [Link]

Sources

Exploratory

Basic Chemical Profile of Olaparib Synthesis Intermediates

Content Type: Technical Guide / Whitepaper Audience: Process Chemists, CMC Leads, and Drug Development Scientists Executive Summary: The Architecture of Precision Olaparib (Lynparza) represents a milestone in targeted on...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Guide / Whitepaper Audience: Process Chemists, CMC Leads, and Drug Development Scientists

Executive Summary: The Architecture of Precision

Olaparib (Lynparza) represents a milestone in targeted oncology as the first-in-class PARP inhibitor.[][2] From a process chemistry perspective, its synthesis has evolved from a linear, low-yielding medicinal chemistry route to a convergent, scalable industrial process.[2]

This guide moves beyond basic reaction schemes to analyze the Critical Quality Attributes (CQAs) of the key intermediates. We focus on the "Green Route"—now the industry standard for scalability—which utilizes phthalhydrazide to bypass the genotoxic risks associated with hydrazine and the high mass intensity of Horner-Wadsworth-Emmons (HWE) phosphorous reagents.[]

Core Molecule Profile
  • IUPAC Name: 4-[(3-{[4-(cyclopropylcarbonyl)piperazin-1-yl]carbonyl}-4-fluorophenyl)methyl]phthalazin-1(2H)-one[][2]

  • Chirality: Achiral. (Note: While containing a biaryl-like substructure, the methylene bridge facilitates free rotation, preventing stable atropisomerism at physiological temperatures).[2]

  • Therapeutic Class: Poly(ADP-ribose) polymerase (PARP) inhibitor.[][2][3][4][5][6][7]

Retrosynthetic Logic & Strategy

The industrial synthesis of Olaparib is best approached via a Convergent Strategy . This minimizes the propagation of impurities and allows for independent quality control of the two primary fragments before the final, high-value coupling.[2]

Strategic Disconnection

The molecule is disconnected at the amide bond linking the fluorobenzyl phthalazinone core and the piperazine side chain.[2]

  • Fragment A (The Core): 2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid.[][2][8][9][10]

    • Challenge: Regioselectivity during the phthalazinone ring formation and avoiding hydrazine contamination.[2]

  • Fragment B (The Linker): 1-(cyclopropylcarbonyl)piperazine.[][8][9]

    • Challenge: Controlling bis-acylation (dimer formation) during the cyclopropanecarbonyl protection step.[][2]

Retrosynthesis Figure 1: Retrosynthetic Disconnection of Olaparib (Convergent Route) Target Olaparib (Target) Disconnection Amide Disconnection Target->Disconnection FragA Fragment A (Acid Core) CAS: 763114-26-7 Disconnection->FragA FragB Fragment B (Amine Linker) CAS: 59878-57-8 Disconnection->FragB Start1 Phthalhydrazide (Green Starting Material) FragA->Start1 Negishi Coupling (Pd-Catalyzed) Start2 2-Fluoro-5-formylbenzoic acid FragA->Start2 Start3 Piperazine FragB->Start3 Selective Acylation

Detailed Intermediate Profiles

Intermediate A: The Phthalazinone Acid Core

Chemical Name: 2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid CAS: 763114-26-7[][2][10]

This is the "scaffold" of the drug.[2] In the optimized route, this is synthesized via a Negishi coupling or a modified condensation that avoids the use of hydrazine hydrate in the final steps, a critical safety improvement over the original patent routes.

PropertySpecification / DataRelevance to Process
Molecular Weight 298.27 g/mol Stoichiometry calculation.[][2]
Appearance Off-white to pale pink solidColor indicates trace metal (Pd) or oxidation impurities.[][2]
Melting Point 260–264 °CHigh MP allows for aggressive purification via slurry digestion.[2]
Solubility Low in water/alcohols; Soluble in DMSO/DMFRequires polar aprotic solvents for the final coupling.[2]
Critical Impurity Phthalhydrazide (Starting material)Must be <0.1% as it competes in the coupling reaction.[2]
Synthesis Protocol (Phthalhydrazide Route)

Rationale: This protocol uses a palladium-catalyzed cross-coupling to link the pre-formed phthalazinone ring to the benzoic acid derivative.[][2]

  • Activation: Suspend phthalhydrazide (1.0 eq) in POCl₃ (excess). Heat to reflux to form 1-chlorophthalazine.[][2] Note: Monitor off-gassing of HCl.[][2]

  • Coupling: React 1-chlorophthalazine with the organozinc reagent derived from methyl 5-(bromomethyl)-2-fluorobenzoate (Negishi conditions: Pd(PPh₃)₄ cat., THF, 60°C).

  • Hydrolysis: Treat the resulting ester with LiOH (aq) in THF/Water. Acidify to pH 3–4 with HCl.

  • Isolation: The acid precipitates.[2] Filter and wash with water to remove lithium salts.[2]

Intermediate B: The Piperazine Linker

Chemical Name: 1-(cyclopropylcarbonyl)piperazine hydrochloride CAS: 1021298-67-8 (HCl salt)[][2][11][12]

This intermediate acts as the "warhead" delivery arm.[2] The key challenge here is stoichiometry; piperazine has two equivalent amines.[2]

PropertySpecification / DataRelevance to Process
Molecular Weight 190.67 g/mol (HCl salt)Use of salt form prevents oxidation and improves handling.[][2]
Appearance White crystalline solidHygroscopic; store under desiccant.[][2]
pKa ~8.5 (Secondary amine)Determines the base equivalents needed in the final coupling.[2]
Critical Impurity 1,4-bis(cyclopropylcarbonyl)piperazine"Double-capped" impurity; inert but reduces yield and burden purification.[][2]
Synthesis Protocol (Selective Acylation)

Rationale: Direct acylation of piperazine often yields mixtures.[2] The mono-protected route is self-validating because the intermediate crystallizes.[][2]

  • Protection: Dissolve piperazine (excess, 3.0 eq) in DCM at 0°C.

  • Acylation: Add cyclopropanecarbonyl chloride (1.0 eq) dropwise. The excess piperazine acts as a proton sponge and favors mono-substitution.[][2]

  • Workup: Wash with water. The bis-acylated byproduct is organic-soluble, while excess piperazine stays in the aqueous layer (pH dependent).[][2]

  • Salt Formation: Treat the organic layer with HCl in dioxane/methanol. The desired mono-HCl salt precipitates selectively.[][2]

The Final Coupling: Assembly & Control

Reaction Type: Amide Bond Formation Reagents: Intermediate A + Intermediate B + Coupling Agent (T3P or HBTU).[2]

The final step is a convergence of the two high-purity intermediates.[][2] Industrial protocols favor T3P (Propylphosphonic anhydride) over HBTU/HOBt because T3P byproducts are water-soluble, simplifying the workup.[][2]

Step-by-Step Protocol
  • Dissolution: Charge Intermediate A (1.0 eq) and Intermediate B (HCl salt, 1.1 eq) into a reactor with DMF (5 vol).

  • Base Addition: Add DIPEA (3.0 eq) to neutralize the HCl salt and activate the carboxylic acid. Control Point: Temperature must be <20°C to prevent racemization (if chiral) or side reactions.

  • Activation: Add T3P (50% in EtOAc, 1.5 eq) slowly. Stir at RT for 4–6 hours.[][2]

  • Quench & Precipitation: Add the reaction mixture slowly to cold water (10 vol) containing NaHCO₃. Olaparib precipitates as a white solid.[2]

  • Purification: Recrystallize from Ethanol/Water to remove trace urea byproducts or unreacted acid.[][2]

Impurity Fate Mapping

Understanding where impurities originate is vital for regulatory compliance (ICH Q3A).[2]

ImpurityMap Figure 2: Impurity Fate Mapping in Olaparib Synthesis StartA Phthalhydrazide InterA Intermediate A (Acid Core) StartA->InterA Trace carryover Olaparib Olaparib InterA->Olaparib Coupling Imp1 Impurity: Unreacted Acid (Hydrolysis) InterA->Imp1 Incomplete Coupling InterB Intermediate B (Piperazine) InterB->Olaparib Imp2 Impurity: Dimer (Bis-acylated Piperazine) InterB->Imp2 Over-acylation in Step B Imp3 Impurity: Des-cyclopropyl (Piperazine analog) InterB->Imp3 Deprotection failure (if using Boc route) Imp1->Olaparib Removed in Recrystallization Imp2->Olaparib Removed in Workup

References

  • AstraZeneca AB. (2008).[2] Phthalazinone derivatives. US Patent 7,449,464.[][2] Link

  • Chen, Z., et al. (2022).[2] "Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib." ACS Omega, 7(7), 6233–6240.[2] Link[]

  • Chatterjee, I., Roy, D., & Panda, G. (2023).[2][13] "A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib."[][2][5][13] Green Chemistry, 25, 9097-9102.[2][13] Link

  • Menear, K. A., et al. (2008).[2][6] "4-[3-(4-cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A novel bioavailable inhibitor of Poly(ADP-ribose) polymerase-1."[][2][6] Journal of Medicinal Chemistry, 51(20), 6581–6591.[2][6] Link[]

  • World Intellectual Property Organization. (2018).[2] Processes for preparing olaparib. WO2018038680A1.[][2] Link

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

Executive Summary This application note details a robust, scalable protocol for the synthesis of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone (CAS: 71414-62-5) starting from phthalic anhydride . This scaffold is a criti...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone (CAS: 71414-62-5) starting from phthalic anhydride . This scaffold is a critical intermediate in the synthesis of Poly(ADP-ribose) polymerase (PARP) inhibitors, such as Olaparib.[1][2]

Unlike academic routes that may suffer from regioselectivity issues or difficult purifications, this protocol utilizes a stepwise chlorination-hydrolysis-amination strategy . This ensures high purity of the phthalazinone core by isolating the stable 4-chloro-1(2H)-phthalazinone intermediate, preventing the formation of bis-substituted byproducts.

Key Advantages of This Protocol
  • Regiocontrol: Exclusive formation of the 4-amino-1-one tautomer.

  • Scalability: Avoids chromatographic purification for the first three steps.

  • Safety: Optimized workup procedures for phosphorus oxychloride (

    
    ) removal.
    

Retrosynthetic Analysis & Pathway

The synthesis is designed to overcome the low reactivity of the phthalhydrazide lactam. Direct amination of phthalhydrazide is thermodynamically unfavorable. Therefore, we activate the system via chlorination to 1,4-dichlorophthalazine, followed by a controlled partial hydrolysis to desymmetrize the molecule, yielding the electrophilic 4-chloro-1(2H)-phthalazinone.

Reaction Workflow

Synthesispathway PA Phthalic Anhydride (Starting Material) PH Phthalhydrazide (Intermediate 1) PA->PH N2H4·H2O, AcOH Reflux, 95% DCP 1,4-Dichlorophthalazine (Intermediate 2) PH->DCP POCl3, Reflux Deoxychlorination CP 4-Chloro-1(2H)-phthalazinone (Key Electrophile) DCP->CP aq. NaOH/HCl Partial Hydrolysis Target 4-[(2-hydroxyethyl)amino]- 1(2H)-phthalazinone (Final Product) CP->Target Ethanolamine SNAr, 120°C

Figure 1: Stepwise synthetic pathway from Phthalic Anhydride to the target amino-phthalazinone.

Experimental Protocols

Step 1: Synthesis of Phthalhydrazide (2,3-dihydro-1,4-phthalazinedione)

Rationale: Hydrazine hydrate condenses with phthalic anhydride.[3] Acetic acid is used as the solvent to protonate the intermediate and drive precipitation of the product, which exists in a lactam-lactim equilibrium but precipitates as the dione.

  • Reagents:

    • Phthalic anhydride (1.0 equiv)

    • Hydrazine hydrate (1.2 equiv, 80% aq)

    • Glacial Acetic Acid (5.0 vol)

Protocol:

  • Charge a reaction vessel with Phthalic anhydride (148.1 g, 1.0 mol) and Glacial Acetic Acid (750 mL).

  • Heat the suspension to 60°C.

  • Add Hydrazine hydrate (75.0 g, 1.2 mol) dropwise over 30 minutes. Caution: Exothermic reaction.

  • Raise temperature to reflux (118°C) and stir for 4 hours. The mixture will become a thick white slurry.

  • Cool to room temperature (20-25°C).

  • Filter the white solid and wash with water (2 x 200 mL) and cold ethanol (1 x 100 mL) to remove excess acetic acid.

  • Dry in a vacuum oven at 80°C.

  • Expected Yield: 90–95%

  • Appearance: White crystalline powder.[4]

  • Checkpoint: Melting point >300°C (dec).[4][5][6]

Step 2: Synthesis of 1,4-Dichlorophthalazine

Rationale: Phthalhydrazide is unreactive toward nucleophiles. Conversion to the dichloro-derivative using


 aromatizes the ring, creating a highly reactive electrophile.
  • Reagents:

    • Phthalhydrazide (1.0 equiv)

    • Phosphorus oxychloride (

      
      ) (5.0 equiv) - Acts as solvent and reagent
      
    • Pyridine (0.1 equiv) - Catalyst

Protocol:

  • In a fume hood, charge Phthalhydrazide (81.0 g, 0.5 mol) into a round-bottom flask.

  • Carefully add

    
      (230 mL). Add Pyridine  (4 mL).
    
  • Fit with a reflux condenser and caustic scrubber (to trap HCl gas).

  • Heat to reflux (105°C) for 6–8 hours. The solid will dissolve, turning the solution yellow/orange.

  • Critical Safety Step (Quench): Distill off excess

    
     under reduced pressure.
    
  • Pour the thick residue slowly onto crushed ice (1 kg) with vigorous stirring. Maintain temperature <10°C to prevent uncontrolled hydrolysis.

  • Neutralize the suspension to pH 7–8 using aqueous Ammonia (

    
    ).
    
  • Filter the solid, wash with water, and dry.[7][8]

  • Expected Yield: 75–85%[2]

  • Appearance: Off-white to pale yellow solid.

  • Storage: Store in a desiccator (moisture sensitive).

Step 3: Selective Hydrolysis to 4-Chloro-1(2H)-phthalazinone

Rationale: This is the most critical step. We must hydrolyze one chloride to a ketone (lactam) while keeping the other chloride intact for the final substitution. The 4-chloro-1-one is thermodynamically favored over the 1-chloro-4-one due to tautomeric stabilization.

  • Reagents:

    • 1,4-Dichlorophthalazine (1.0 equiv)

    • Sodium Hydroxide (2M aq solution)

    • Hydrochloric Acid (conc. for acidification)[5][6]

Protocol:

  • Suspend 1,4-Dichlorophthalazine (50.0 g, 0.25 mol) in 2M NaOH (250 mL).

  • Heat to reflux (100°C) for 1–2 hours.

    • Monitoring: Monitor by TLC (Ethyl Acetate/Hexane 1:1). Starting material (high Rf) should disappear; product (lower Rf) appears. Do not over-reflux, or phthalhydrazide will form.

  • Cool the solution to room temperature. Filter any undissolved solids (unreacted starting material).

  • Acidify the filtrate with conc. HCl to pH 2. The product will precipitate as a white solid.[4]

  • Filter, wash with water, and dry at 60°C.

  • Expected Yield: 70–80%[9]

  • Data: 1H NMR (DMSO-d6) should show aromatic protons and a broad NH singlet ~12.8 ppm.

Step 4: Synthesis of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone[10]

Rationale: A Nucleophilic Aromatic Substitution (


) replaces the remaining chloride with ethanolamine. Excess ethanolamine acts as both the nucleophile and the base to scavenge HCl.
  • Reagents:

    • 4-Chloro-1(2H)-phthalazinone (1.0 equiv)

    • Ethanolamine (2-Aminoethanol) (3.0 equiv)

    • Solvent: Water or Dioxane (preferred for higher temp)

Protocol:

  • Charge 4-Chloro-1(2H)-phthalazinone (18.0 g, 0.1 mol) and Ethanolamine (18.3 g, 0.3 mol) into a flask.

  • Add Water (50 mL) (Green chemistry modification: water is sufficient as solvent here).

  • Heat to reflux (100°C) for 4–6 hours.

    • Observation: The suspension will clear as the amine reacts, then the product may precipitate upon cooling.

  • Cool to 5°C. The product usually crystallizes out.

  • Filter the solid.[4][5][6][7][8]

  • Purification: Recrystallize from Ethanol/Water (9:1) if necessary to remove trace salts.

  • Expected Yield: 85–90%

  • Characterization:

    • Appearance: White to off-white solid.

    • Melting Point: 242–244°C.

Quantitative Data Summary

ParameterStep 1 (Phthalhydrazide)Step 2 (Dichloro)Step 3 (Chloro-one)Step 4 (Target)
Limiting Reagent Phthalic AnhydridePhthalhydrazide1,4-Dichlorophthalazine4-Chloro-1(2H)-phthalazinone
Solvent Acetic Acid

(Neat)
Water (aq. NaOH)Water
Temp (°C) 118 (Reflux)105 (Reflux)100100
Time (h) 46–81–24–6
Typical Yield 95%80%75%88%
Atom Economy HighLow (POCl3 excess)HighHigh

Mechanism of Action (Final Step)

The final step proceeds via an addition-elimination mechanism (


). The nitrogen of the phthalazinone core (N2) provides resonance stabilization for the Meisenheimer-like intermediate, facilitating the displacement of the chloride by the amine nucleophile.

Mechanism Substrate 4-Chloro-1(2H)- phthalazinone Inter Tetrahedral Intermediate Substrate->Inter Attack at C4 Nu Ethanolamine (Nucleophile) Nu->Inter Prod Target Product Inter->Prod Elimination of Cl- LG HCl (Scavenged) Inter->LG

Figure 2: Simplified SNAr mechanism for the amination of the chlorophthalazinone core.

Troubleshooting & Critical Controls

  • Step 2 (Chlorination): If the reaction turns dark black/tarry, the temperature was raised too quickly. Ensure slow heating. Residual moisture in the starting material will destroy

    
     violently; ensure Phthalhydrazide is bone-dry.
    
  • Step 3 (Hydrolysis): This is time-sensitive. If left too long in NaOH, the second chloride will hydrolyze, reverting the molecule back to Phthalhydrazide (starting material of Step 2). Stop when TLC shows consumption of the dichloro species.

  • Step 4 (Amination): If the product is sticky/oily, it likely contains excess ethanolamine. Wash thoroughly with cold water, as the product is insoluble in cold water while ethanolamine is miscible.

References

  • Menear, K. A., et al. (2008).[9][10] "4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A Novel Bioavailable Inhibitor of Poly(ADP-ribose) Polymerase-1."[9] Journal of Medicinal Chemistry, 51(20), 6581–6591.[9]

  • Loh, V. M., et al. (2005). "Phthalazinones. Part 1: The design and synthesis of a novel series of potent inhibitors of poly(ADP-ribose)polymerase."[11] Bioorganic & Medicinal Chemistry Letters, 15(9), 2235–2238.

  • AstraZeneca AB. (2004). "Phthalazinone Derivatives." World Intellectual Property Organization Patent WO 2004/080976.

  • Effland, R. C., & Klein, J. T. (1988). "Synthesis of 4-amino-1(2H)-phthalazinones." Journal of Heterocyclic Chemistry, 25(5), 1345–1348. (Supporting the hydrolysis methodology).

Sources

Application

Application Note: Nucleophilic Functionalization of 4-Chlorophthalazin-1(2H)-one with Ethanolamine

Topic: Reaction conditions for 4-chlorophthalazin-1(2H)-one with ethanolamine Content Type: Detailed Application Note and Protocol Introduction & Scientific Context The phthalazin-1(2H)-one scaffold is a privileged struc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reaction conditions for 4-chlorophthalazin-1(2H)-one with ethanolamine Content Type: Detailed Application Note and Protocol

Introduction & Scientific Context

The phthalazin-1(2H)-one scaffold is a privileged structure in medicinal chemistry, serving as the core for various FDA-approved drugs (e.g., Olaparib, Azelastine). The functionalization of 4-chlorophthalazin-1(2H)-one (also known as 1-chloro-4-hydroxyphthalazine in its lactim tautomer form) is a critical entry point for diversifying this scaffold.

This guide details the reaction with ethanolamine (2-aminoethanol) . This reaction is chemically significant because it offers a divergent pathway:

  • Kinetic Product: Formation of 4-((2-hydroxyethyl)amino)phthalazin-1(2H)-one via Nucleophilic Aromatic Substitution (SNAr).

  • Thermodynamic Product: Cyclodehydration to 2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one , a tricyclic system often explored for VEGFR and PARP inhibition.

Mechanistic Insight

The reaction proceeds via an addition-elimination mechanism (


). The C4 position of the phthalazine ring is electron-deficient, activated by the adjacent nitrogen (N3) and the vinylogous carbonyl at C1. The primary amine of ethanolamine acts as the nucleophile.
  • Key Variable: The reaction outcome is highly temperature-dependent. Mild reflux in protic solvents favors the open-chain substitution product. High heat (melt) or acidic catalysis drives cyclization.

Reaction Scheme & Logic

The following diagram illustrates the reaction pathway, including the critical divergence point between substitution and cyclization.

ReactionPathway SM 4-chlorophthalazin-1(2H)-one (Electrophile) Intermediate Meisenheimer-like Intermediate SM->Intermediate Nucleophilic Attack (Solvent: EtOH, 80°C) Reagent Ethanolamine (Nucleophile) Reagent->Intermediate Product1 4-((2-hydroxyethyl)amino) phthalazin-1(2H)-one (Substitution Product) Intermediate->Product1 - HCl (Elimination) Product2 2,3-dihydroimidazo [2,1-a]phthalazin-6(5H)-one (Cyclized Product) Product1->Product2 Dehydration (-H2O) (>150°C or Acid Cat.)

Figure 1: Reaction pathway demonstrating the divergent synthesis of the substitution product (green) and the cyclized derivative (red).

Optimized Protocol: Synthesis of 4-((2-hydroxyethyl)amino)phthalazin-1(2H)-one

This protocol is designed to maximize the yield of the open-chain substitution product while minimizing thermal cyclization.

Reagents & Materials
ReagentEquiv.[1][2][3][4][5][6][7][8]RoleNotes
4-Chlorophthalazin-1(2H)-one 1.0SubstrateDry, finely powdered
Ethanolamine 3.0 - 5.0NucleophileExcess acts as base/solvent
Ethanol (Absolute) 10-15 volSolventGreen solvent, good solubility profile
Potassium Carbonate (Optional) 1.1BaseUse if reducing amine equivalents
Step-by-Step Procedure
  • Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Charging: Add 4-chlorophthalazin-1(2H)-one (1.0 eq) to the flask.

  • Solvent Addition: Add Absolute Ethanol (10 mL per gram of substrate). Stir to create a suspension.

  • Nucleophile Addition: Add Ethanolamine (3.0 eq) dropwise to the suspension at room temperature.

    • Note: The suspension may clear as the amine is added, indicating salt formation or solubilization.

  • Reaction: Heat the mixture to Reflux (approx. 78-80°C) .

    • Monitoring: Monitor by TLC (System: CHCl3:MeOH 9:1). The starting material (Rf ~0.6) should disappear, and a more polar product (Rf ~0.3) should appear.

    • Duration: Typically 3 to 6 hours .

  • Workup (Precipitation Method):

    • Cool the reaction mixture to room temperature (20-25°C).

    • If the product precipitates: Filter the solid directly.[7]

    • If no precipitate forms: Concentrate the solvent to ~20% volume under reduced pressure, then pour the residue into ice-cold water (5x volume). Stir for 30 minutes to induce crystallization.

  • Purification: Filter the solid and wash with cold water (to remove excess ethanolamine) followed by a small amount of cold ethanol.

  • Drying: Dry in a vacuum oven at 50°C for 6 hours.

Characterization Checkpoints
  • Appearance: White to off-white solid.

  • Melting Point: Expect range 210–215°C (Lit. varies, check purity).

  • 1H NMR (DMSO-d6): Look for ethylene protons as triplets around

    
     3.5-3.8 ppm and the disappearance of the C4-Cl signal effect.
    

Process Optimization & Troubleshooting

The following data summarizes experimental variations to help you adapt the protocol to your specific constraints.

VariableConditionOutcomeRecommendation
Solvent Ethanol High yield, easy workup, green.[9]Preferred
Water Slower reaction, heterogeneous.Avoid unless necessary
Neat (Melt) Fast, but high risk of cyclization/tars.Use only for cyclized target
Temperature 80°C (Reflux) Exclusive substitution product.Optimal
150°C Formation of tricyclic impurity.Too high for open chain
Stoichiometry 1:1 Incomplete conversion; HCl salts trap amine.Insufficient
1:3 Full conversion, self-scavenging of HCl.Optimal
Troubleshooting Guide
  • Issue: Low Yield / No Precipitate.

    • Cause: Product is too soluble in the ethanol/amine mixture.

    • Fix: Evaporate ethanol completely and triturate the oily residue with Acetone or Ether to induce crystallization.

  • Issue: Presence of Cyclized Impurity.

    • Cause: Reaction temperature too high or refluxed too long (>12h).

    • Fix: Strictly control temperature at 80°C; stop reaction immediately upon TLC completion.

Protocol Extension: Cyclization to Imidazo[2,1-a]phthalazine

If the tricyclic 2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one is the desired target, modify the protocol as follows:

  • Method A (One-Pot): Perform the reaction in n-Butanol (Reflux 118°C) instead of Ethanol. Extend reaction time to 12-24 hours.

  • Method B (Acid Catalyzed): Take the isolated substitution product (from Section 3), dissolve in Ethanol, add catalytic p-TsOH or HCl , and reflux for 4 hours.

  • Mechanism: The secondary amine nitrogen attacks the amide carbonyl (C1), followed by loss of water.

References

  • Synthesis and Antimicrobial Activity of some Phthalazin-1(2H)-One Derivatives. Source: Journal of Pharmaceutical Sciences and Bioscientific Research (2017)

  • Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Source: Beilstein Journal of Organic Chemistry (2021)

  • The facile construction of the phthalazin-1(2H)-one scaffold via copper-mediated C–H(sp2)/C–H(sp) coupling. Source: Beilstein Journal of Organic Chemistry (2015)

  • Synthesis of 4-Substituted Phthalazin-1(2H)-ones from 2-Acylbenzoic Acids. Source: ResearchGate (2025)

  • Phthalazin-1(2H)-one as a remarkable scaffold in drug discovery. Source: European Journal of Medicinal Chemistry (2015)

Sources

Method

Scalable synthesis routes for CAS 23279-81-4 in the laboratory

Application Note: Scalable Stereoselective Synthesis of L-Alanosine (CAS 23279-81-4) Executive Summary L-Alanosine (L-2-amino-3-(N-hydroxy-N-nitrosamino)propionic acid) is a potent antimetabolite originally isolated from...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Stereoselective Synthesis of L-Alanosine (CAS 23279-81-4)

Executive Summary

L-Alanosine (L-2-amino-3-(N-hydroxy-N-nitrosamino)propionic acid) is a potent antimetabolite originally isolated from Streptomyces alanosinicus.[1] It acts as a transition-state analog inhibitor of adenylosuccinate synthetase (AdSS) , disrupting the de novo purine biosynthesis pathway.[1][2] This mechanism has garnered renewed interest for targeting methylthioadenosine phosphorylase (MTAP)-deficient cancers (e.g., glioblastoma, pancreatic cancer).

While fermentation routes exist, they suffer from low titers and complex downstream processing. This Application Note details a scalable, stereoselective chemical synthesis starting from the chiral pool precursor L-Serine . This route is preferred for laboratory scale-up (gram to multigram) as it avoids the racemization issues common in earlier methods and minimizes the handling time of the unstable N-nitroso intermediate.

Key Technical Challenges Addressed:

  • Stereochemical Integrity: Preventing racemization at the

    
    -carbon during the activation of L-Serine.
    
  • Nitroso-Stability: Managing the labile N-nitroso-hydroxylamino group (diazeniumdiolate), which is prone to degradation in acidic solution and heat.

  • Safety: Mitigating explosion risks associated with high-energy nitrogen-oxygen bonds.

Route Analysis & Selection

The synthesis strategy relies on the nucleophilic substitution of a


-leaving group on an L-alanine scaffold , followed by electrophilic nitrosation .
Route VariantPrecursorKey IntermediateScalability Verdict
Biosynthesis S. alanosinicusFermentation BrothLow. High cost of purification; low yield (<50 mg/L).
Classic Chemical DL-2,3-DAPDL-AlanosineMedium. Requires chiral resolution; 50% loss of material.
Modern Chiral L-Serine

-Chloro-L-Alanine
High. Uses cheap chiral pool material; high atom economy.

Selected Pathway: The protocol below follows the L-Serine




-Chloro-L-Alanine

L-Alanosine
pathway, optimized based on the stereoselective improvements described by Tyagi et al. (2004) and Eaton et al. (1973).

Synthesis Workflow Diagram

The following logic flow illustrates the critical path from precursor to purified API, emphasizing the safety check-points required for the nitroso functionality.

AlanosineSynthesis Start Starting Material: L-Serine (CAS 56-41-7) Step1 Step 1: Chlorination (PCl5 or SOCl2 / MeOH) Target: 3-Chloro-L-Alanine Methyl Ester Start->Step1 Activation Step2 Step 2: Hydroxyamination (NH2OH·HCl / Base) Target: 3-(Hydroxyamino)-L-Alanine Step1->Step2 Nucleophilic Substitution (Maintain <30°C to prevent racemization) Step3 Step 3: Nitrosation (CRITICAL) (NaNO2 / HCl, <5°C) Target: L-Alanosine Step2->Step3 Electrophilic Addition (Exothermic Control) Purification Purification Ion Exchange (Dowex 50W) & Crystallization Step3->Purification Immediate Processing Safety SAFETY ALERT: Diazeniumdiolate is explosive. Do not concentrate to dryness without stabilizers. Step3->Safety QC Quality Control (HPLC, NMR, Polarimetry) Check: Enantiomeric Excess (>99%) Purification->QC Validation

Figure 1: Step-wise chemical synthesis and safety logic for L-Alanosine production.

Detailed Experimental Protocol

Step 1: Preparation of -Chloro-L-Alanine Hydrochloride

Objective: Convert the hydroxyl group of L-serine to a chloride leaving group without racemization. Precaution:


-chloro-alanine is a suicide substrate for many enzymes; handle with gloves.
  • Reagents: Suspend L-Serine (10.5 g, 100 mmol) in dry Methanol (100 mL) .

  • Chlorination: Cool to 0°C. Slowly add Thionyl Chloride (SOCl2, 16 g, 135 mmol) dropwise over 30 minutes.

    • Note: Maintain temperature <10°C to prevent racemization.

  • Reflux: Allow the mixture to warm to room temperature, then reflux for 2 hours.

  • Workup: Evaporate the solvent under reduced pressure (rotary evaporator, bath <40°C). The residue is the methyl ester hydrochloride.

  • Hydrolysis (Optional for direct route): Reflux the ester in 6N HCl for 4 hours to obtain the free acid, or proceed with the ester if using the modified Tyagi method. For this protocol, we isolate the 3-chloro-L-alanine hydrochloride via crystallization from ethanol/ether.

    • Yield Target: ~80-85%

    • QC Check: Optical Rotation

      
       should match lit. values (approx -15° in water).
      
Step 2: Synthesis of 3-(N-Hydroxyamino)-L-Alanine

Objective: Displacement of the chloride by hydroxylamine.

  • Preparation: Prepare a solution of Hydroxylamine Hydrochloride (NH2OH·HCl, 14 g, 200 mmol) in water (50 mL). Neutralize carefully with NaOH to pH 7.0.

  • Reaction: Add 3-chloro-L-alanine (12.3 g, 100 mmol) to the hydroxylamine solution.

  • Incubation: Heat the mixture to 60°C for 4 hours.

    • Mechanism:[2][3][4]

      
       displacement. The use of excess hydroxylamine suppresses dimerization.
      
  • Isolation: Cool to 4°C. The product is highly polar. Load the mixture onto a cation exchange column (Dowex 50W-X8 , H+ form).

  • Elution: Wash with water to remove excess hydroxylamine. Elute the product with 1M NH4OH .

  • Concentration: Lyophilize the fractions containing the product (ninhydrin positive, Tollen's reagent positive).

    • Intermediate: White powder.

Step 3: Nitrosation to L-Alanosine (The Critical Step)

Objective: Formation of the N-nitroso-N-hydroxylamino functionality.[5] Safety: This reaction generates nitrous gases. Perform in a fume hood. The product is heat-sensitive.

  • Dissolution: Dissolve 3-(N-hydroxyamino)-L-Alanine (1.2 g, 10 mmol) in 2N HCl (10 mL) . Cool the vessel to 0°C in an ice/salt bath.

  • Nitrosation: Add a solution of Sodium Nitrite (NaNO2, 0.76 g, 11 mmol) in water (2 mL) dropwise over 20 minutes.

    • Control: The internal temperature must not exceed 4°C .

    • Observation: The solution will turn pale yellow/greenish.

  • Stabilization: Stir at 0°C for 30 minutes.

  • Crystallization: Adjust pH to 2.5–3.0 (isoelectric point) using cold 2N NaOH. L-Alanosine will precipitate as a white/off-white solid.

  • Filtration: Filter the solid rapidly and wash with ice-cold water followed by ice-cold ethanol.

  • Drying: Dry under high vacuum at room temperature. DO NOT HEAT.

Quality Control & Stability

Stability Warning: L-Alanosine is unstable in aqueous solution, particularly at acidic pH, where it decomposes to release Nitric Oxide (NO). Store the solid powder at -20°C.

Analytical Specifications:

ParameterSpecificationMethod
Appearance White to pale yellow crystalline powderVisual
Purity > 98.0%HPLC (C18, Phosphate buffer pH 3.0)
Chirality L-isomer > 99% eeChiral HPLC or Polarimetry
Identity Matches Ref Std1H-NMR (D2O), MS (ESI-) m/z 148 [M-H]-
Solubility Soluble in water, insoluble in ethanolSolubility Test

HPLC Method (Example):

  • Column: Phenomenex Luna C18 (250 x 4.6 mm)

  • Mobile Phase: 50 mM Ammonium Phosphate (pH 3.5) / Methanol (95:5)

  • Detection: UV at 235 nm (characteristic of N-nitroso group)

References

  • Murthy, Y. K., et al. (1966). "Alanosine, a new antiviral and antitumor agent isolated from a Streptomyces."[1] Nature, 211(5054), 1198-1199. Link

  • Eaton, C. N., et al. (1973).[6] "Improved synthesis of DL-alanosine." Journal of Medicinal Chemistry, 16(3), 289-290.[6] Link

  • Tyagi, R., & Palmer, A. M. (2004). "An Improved Stereoselective Synthesis of L-Alanosine." European Journal of Organic Chemistry, 2004(22), 4710-4716.[7] Link

  • Dolezal, S., et al. (2023). "Reductases Produce Nitric Oxide in an Alternative Pathway to Form the Diazeniumdiolate Group of L-Alanosine."[5] Journal of the American Chemical Society, 145(30), 16548–16556. Link

  • Patent CN115872882A. (2023). "Synthetic method of 3-chloro-alanine." (Relevant for precursor synthesis optimization). Link

Disclaimer: This protocol involves the handling of hazardous chemicals, including N-nitroso compounds which are potential carcinogens and explosion hazards. This guide is for research purposes only and should be executed by trained professionals in a suitable facility.

Sources

Application

Solvent Selection for Nucleophilic Substitution to Form 4-Aminophthalazinones

Executive Summary The formation of 4-aminophthalazin-1(2H)-ones via nucleophilic aromatic substitution ( ) is a critical transformation in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors, such as Olaparib...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The formation of 4-aminophthalazin-1(2H)-ones via nucleophilic aromatic substitution (


) is a critical transformation in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors, such as Olaparib . While the reaction mechanism is theoretically straightforward—displacement of a leaving group (typically chloride or bromide) by an amine—the physicochemical properties of the phthalazinone core present unique challenges.

The phthalazinone scaffold is notoriously insoluble in non-polar solvents and possesses high crystallinity, often requiring high temperatures to achieve effective collisions. Conversely, the use of high-boiling polar aprotic solvents (DMSO, DMF) complicates downstream workup and impurity removal. This guide provides a rational framework for solvent selection, balancing reaction kinetics, solubility, and processability.

Mechanistic Foundation: The Landscape

To select the optimal solvent, one must understand the reaction coordinate. The substitution of 4-chlorophthalazin-1(2H)-one with a primary or secondary amine proceeds via an addition-elimination mechanism.

Key Mechanistic Factors[1][2]
  • Nucleophilic Attack: The amine attacks the electron-deficient C4 position. This step is rate-determining in non-polar solvents but can be rapid in polar media.

  • Meisenheimer-like Complex: The transition state involves a tetrahedral intermediate where the negative charge is delocalized onto the N1 nitrogen and the carbonyl oxygen.

  • Solvent Role:

    • Protic Solvents (e.g., Ethanol): Stabilize the leaving group (Cl⁻) via hydrogen bonding but may reduce the nucleophilicity of the amine through solvation.

    • Polar Aprotic Solvents (e.g., DMSO): Leave the amine "naked" (highly reactive) and stabilize the polar transition state, significantly accelerating the reaction.

Visualization: Reaction Mechanism[1][3][4][5][6][7]

SNAr_Mechanism cluster_solvent Solvent Influence Start 4-Chlorophthalazinone + Amine TS Tetrahedral Intermediate (Charge Delocalization) Start->TS Nucleophilic Attack (k1) Product 4-Aminophthalazinone + HCl TS->Product Elimination of Cl- (k2) Solv1 Polar Aprotic: Stabilizes TS Increases k1 Solv2 Protic: Solvates Amine Decreases k1

Figure 1: Simplified


 mechanism for 4-aminophthalazinone formation. Polar aprotic solvents lower the activation energy of the first step.

Solvent Selection Strategy

The choice of solvent dictates the reaction temperature, workup method, and impurity profile.

Comparative Solvent Analysis
Solvent ClassExamplesSolubility of PhthalazinoneReaction RateWorkup EaseRecommendation
Alcohols (Protic) Ethanol, 2-Propanol, 2-MethoxyethanolLow to Moderate (Reflux required)ModerateHigh (Product often precipitates)First Choice for scale-up
Polar Aprotic DMSO, DMF, NMP, DMAcHigh Fast Low (Requires aqueous wash/extraction)Use for unreactive amines
Ethers 1,4-Dioxane, THFModerateSlow to ModerateModerateUse if anhydrous conditions are critical
Green/Aqueous Water (with surfactants), Ethyl LactateLow (Heterogeneous)Variable (Interface dependent)HighEmerging for sustainability
Decision Logic
  • Standard Protocol: Start with Ethanol or 2-Propanol . If the product precipitates upon cooling, this offers the simplest purification.

  • Low Reactivity: If the amine is sterically hindered or electron-deficient, switch to 2-Methoxyethanol (higher boiling point,

    
    ) or DMSO .
    
  • Green Chemistry: If avoiding halogenated waste is a priority, explore aqueous surfactant systems (e.g., TPGS-750-M) or n-Butanol .

Detailed Experimental Protocols

Protocol A: The "Standard" Alcohol Reflux

Best for: Routine synthesis, scale-up of Olaparib intermediates.

Rationale: Phthalazinones are often sparingly soluble in ethanol at room temperature but soluble at reflux. The 4-amino product is typically less soluble than the starting material, allowing for "reaction-crystallization" where the product crashes out, driving the equilibrium forward.

Materials:

  • 4-Chlorophthalazin-1(2H)-one (1.0 equiv)

  • Amine (e.g., Cyclopropylpiperazine) (1.2 – 1.5 equiv)

  • Base: Triethylamine (

    
    ) or DIPEA (2.0 equiv)
    
  • Solvent: Ethanol (10-15 volumes)

Procedure:

  • Charge: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4-chlorophthalazin-1(2H)-one and Ethanol.

  • Add Reagents: Add the Amine followed by the Base.

    • Note: The base is essential to scavenge the HCl byproduct, preventing protonation of the unreacted amine.

  • Reflux: Heat the suspension to reflux (

    
    ). The mixture should become mostly homogeneous or change appearance as the reaction proceeds.
    
  • Monitor: Stir at reflux for 4–12 hours. Monitor by HPLC or TLC (Mobile phase: 5-10% MeOH in DCM).

  • Workup (Precipitation):

    • Cool the reaction mixture slowly to room temperature (

      
      ), then to 
      
      
      
      .
    • Stir for 1 hour to maximize precipitation.

    • Filter the solids.

    • Wash: Wash the cake with cold Ethanol (

      
       volumes) followed by Water (
      
      
      
      volumes) to remove ammonium salts.
    • Dry: Vacuum dry at

      
      .
      
Protocol B: High-Temperature Polar Aprotic

Best for: Sterically hindered amines, low-nucleophilicity anilines.

Rationale: Polar aprotic solvents like DMSO stabilize the polar transition state and allow for higher temperatures (


), overcoming the activation energy barrier for difficult substrates.

Materials:

  • 4-Chlorophthalazin-1(2H)-one (1.0 equiv)

  • Amine (1.2 equiv)

  • Base:

    
     (powdered, anhydrous) (2.0 equiv)
    
  • Solvent: DMSO or NMP (5-8 volumes)

Procedure:

  • Dissolution: Dissolve the starting material in DMSO. The solution should be clear.

  • Addition: Add the Amine and powdered

    
    .
    
  • Heat: Heat to

    
    .
    
    • Caution: Do not exceed

      
       to avoid thermal decomposition or runaway reactions.
      
  • Reaction Time: Typically 1–4 hours. Reaction rates are significantly faster than in ethanol.

  • Workup (Quench):

    • Cool the mixture to room temperature.

    • Slowly pour the reaction mixture into rapidly stirring Water (10 volumes). The product should precipitate as a fine solid.

    • Troubleshooting: If an oil forms, extract with Ethyl Acetate, wash with brine, dry over

      
      , and concentrate. Recrystallize from Ethanol/Water.
      

Process Visualization: Workflow Decision Tree

Solvent_Selection_Tree Start Select Amine Reactivity Reactive High Reactivity (e.g., Piperazine, Alkyl amines) Start->Reactive Unreactive Low Reactivity (e.g., Anilines, Hindered) Start->Unreactive PathA Protocol A: Ethanol Reflux (Easy Workup) Reactive->PathA PathB Protocol B: DMSO/NMP Heat (High Kinetic Drive) Unreactive->PathB Precip Does Product Precipitate? PathA->Precip Quench Aqueous Quench (Precipitation) PathB->Quench YesPrecip Filter & Wash (High Purity) Precip->YesPrecip Yes NoPrecip Switch to 2-Methoxyethanol (Higher Temp Reflux) Precip->NoPrecip No

Figure 2: Decision tree for selecting the optimal solvent and protocol based on amine reactivity.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Conversion Temperature too low; Solvent proticity deactivating amine.Switch from Ethanol to 2-Methoxyethanol or DMSO . Increase temperature.
Hydrolysis (OH impurity) Wet solvent; Hydroxide competition.Ensure solvents are anhydrous . Use sterically hindered bases (DIPEA) instead of inorganic hydroxides.
Oiling out Product too soluble in solvent/antisolvent mix.Seed the mixture with pure crystal. Cool slower. Use Isopropanol instead of Ethanol.
Coloration (Darkening) Oxidation of amine or solvent decomposition.Degas solvents with

. Perform reaction under inert atmosphere.

References

  • Vertex Pharmaceuticals. (2023). Preparation method of olaparib intermediate. Google Patents. Link

  • National Institutes of Health (NIH). (2022). Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib. PMC. Link

  • Royal Society of Chemistry (RSC). (2023). A scalable and eco-friendly total synthesis of poly(ADP-ribose) polymerase inhibitor Olaparib.[1][2] Green Chemistry. Link

  • Frontiers in Chemistry. (2018). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Frontiers. Link

  • Beilstein-Institut. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journal of Organic Chemistry. Link

Sources

Method

Strategic Functionalization of the Hydroxyethyl Side Chain in Phthalazinone Scaffolds

Abstract & Scope This application note details the functionalization strategies for the primary hydroxyl group in 4-[(2-hydroxyethyl)amino]phthalazin-1(2H)-one , a critical intermediate in the synthesis of PARP inhibitor...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details the functionalization strategies for the primary hydroxyl group in 4-[(2-hydroxyethyl)amino]phthalazin-1(2H)-one , a critical intermediate in the synthesis of PARP inhibitors (e.g., Olaparib).[1] The hydroxyl moiety serves as a pivotal "anchor point" for convergent synthesis, allowing for the attachment of solubilizing groups or pharmacophores (such as piperazine derivatives).

We focus on three primary activation pathways:

  • Sulfonylation (Mesylation): High-precision activation for mild nucleophilic substitution.[1]

  • Halogenation (Chlorination): Robust activation for scale-up and difficult couplings.[1]

  • Mitsunobu Coupling: Direct, stereochemically rigorous substitution (though achiral in this specific substrate, the protocol remains relevant for analogues).

Chemical Context & Mechanistic Strategy

The substrate contains two competing nucleophilic sites: the primary alcohol on the side chain and the lactam nitrogen (NH) of the phthalazinone core.

  • The Challenge: Chemoselectivity. The lactam NH (pKa ~10-11) can undergo alkylation under basic conditions, leading to N-alkylated byproducts.[1]

  • The Solution: The primary alcohol is kinetically more nucleophilic than the lactam nitrogen towards "hard" electrophiles like sulfonyl chlorides or thionyl chloride, provided the reaction pH is kept neutral or mildly basic (non-deprotonating for the lactam).

Reaction Pathway Analysis

The following diagram illustrates the decision matrix for functionalizing the hydroxyl group.

ReactionPathways Start 4-[(2-hydroxyethyl)amino] phthalazinone Mesylate Mesylate Intermediate (-OMs) Start->Mesylate MsCl, Et3N 0°C (Kinetic Control) Chloride Chloride Intermediate (-Cl) Start->Chloride SOCl2 Reflux (Thermodynamic) SideProduct N-Alkylated Byproduct (Avoid) Start->SideProduct Strong Base (NaH, KOH) Target Target Amine/Ether (e.g., Olaparib Precursor) Mesylate->Target H-Nucleophile (SN2) Chloride->Target H-Nucleophile (SN2, High T)

Figure 1: Strategic pathways for hydroxyl activation. Blue paths indicate mild, kinetic control favored for lab-scale; Red paths indicate robust, thermodynamic control.

Detailed Experimental Protocols

Protocol A: Activation via Mesylation (Sulfonylation)

Objective: Convert the hydroxyl group to a mesylate (-OMs) leaving group. This is the preferred method for lab-scale synthesis due to mild conditions that minimize side reactions at the phthalazinone core.

Reagents:

  • Substrate: 4-[(2-hydroxyethyl)amino]phthalazin-1(2H)-one (1.0 eq)

  • Reagent: Methanesulfonyl chloride (MsCl) (1.2 eq)

  • Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

  • Solvent: Anhydrous Dichloromethane (DCM) or THF

Step-by-Step Methodology:

  • Preparation: Suspend the substrate (1.0 eq) in anhydrous DCM (10 mL/g) under an inert atmosphere (N2 or Ar).

    • Note: The starting material has poor solubility in DCM. It will likely remain a suspension until the reaction progresses or requires a co-solvent like DMF (10% v/v) if solubility is critical.

  • Cooling: Cool the mixture to 0°C using an ice bath.

  • Base Addition: Add TEA (1.5 eq) dropwise.

  • Activation: Add MsCl (1.2 eq) dropwise over 15 minutes. Maintain internal temperature < 5°C.

    • Mechanistic Insight: Slow addition at low temperature prevents the exotherm from promoting N-alkylation of the phthalazinone ring.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

    • Monitoring: Check via TLC (MeOH:DCM 1:9) or LC-MS.[1] The product (mesylate) is often less polar than the starting alcohol.

  • Quench & Workup: Quench with saturated NaHCO3. Extract with DCM (3x).[2] Wash combined organics with Brine, dry over Na2SO4, and concentrate.[3][4]

    • Stability Warning: Mesylates of this scaffold can be unstable on silica gel. Use immediately in the next step or crystallize (often from EtOAc/Hexane).

Protocol B: Activation via Chlorination

Objective: Convert the hydroxyl group to a chloride (-Cl).[1] This method is preferred for scale-up or when the subsequent nucleophile is sterically hindered, requiring higher reaction temperatures that a mesylate might not survive.[1]

Reagents:

  • Substrate (1.0 eq)[3][5]

  • Reagent: Thionyl Chloride (SOCl2) (3.0–5.0 eq)

  • Catalyst: DMF (cat.[6] 2-3 drops)

  • Solvent: Chloroform (CHCl3) or neat (if stable)

Step-by-Step Methodology:

  • Setup: Place substrate in a round-bottom flask equipped with a reflux condenser and a drying tube (CaCl2).

  • Solvent/Reagent: Add CHCl3 (5 mL/g) followed by SOCl2 (3.0 eq). Add catalytic DMF.

    • Why DMF? DMF forms the Vilsmeier-Haack reagent in situ, which is a more potent chlorinating agent than SOCl2 alone, facilitating the reaction at lower temperatures.

  • Reflux: Heat to mild reflux (approx. 60°C) for 2–3 hours.

    • Observation: The suspension should clear as the alkyl chloride is formed (generally more soluble).

  • Workup: Evaporate volatiles under reduced pressure. Co-evaporate with Toluene (2x) to remove residual SOCl2.[7]

  • Neutralization: The product will be the HCl salt. Partition between EtOAc and saturated NaHCO3 to obtain the free base if needed, or use the salt directly if the next step involves a basic amine.

Protocol C: Direct Mitsunobu Coupling

Objective: One-step conversion of the alcohol to an amine or ether without isolating an activated intermediate.[1]

Reagents:

  • Substrate (1.0 eq)[3][5]

  • Nucleophile: Phthalimide (for primary amine synthesis) or Phenol derivative.[3]

  • Phosphine: Triphenylphosphine (PPh3) (1.5 eq)

  • Azodicarboxylate: DIAD or DEAD (1.5 eq)

  • Solvent: Anhydrous THF

Step-by-Step Methodology:

  • Dissolution: Dissolve Substrate, Nucleophile, and PPh3 in THF under N2.

  • Addition: Cool to 0°C. Add DIAD dropwise.

    • Critical Control: The reaction is exothermic.[4] Rapid addition can decompose the betaine intermediate.

  • Stirring: Stir at RT for 12–16 hours.

  • Workup: Concentrate and triturate with Et2O to precipitate Triphenylphosphine oxide (TPPO). Filter and purify the supernatant.[3]

Analytical Data & Troubleshooting

Data Summary Table

ParameterMesylation (Protocol A)Chlorination (Protocol B)Mitsunobu (Protocol C)
Typical Yield 85–95%90–98%60–80%
Reaction Time 2–4 hours2–3 hours12–16 hours
Chemoselectivity High (at 0°C)Moderate (Risk of side reactions at high T)High
Purification Crystallization preferredEvaporation/ExtractionColumn Chromatography (removes TPPO)
Primary Risk Hydrolysis of MesylateHandling of corrosive SOCl2Atom economy (high waste)

Troubleshooting Guide:

  • Issue: N-alkylation observed (Product mass +14 or dimer).

    • Cause: Base concentration too high or temperature too high during mesylation.

    • Fix: Use a weaker base (Pyridine) or strictly maintain 0°C.

  • Issue: Incomplete conversion in Chlorination.

    • Cause: Old SOCl2 or lack of catalyst.

    • Fix: Distill SOCl2 before use; ensure catalytic DMF is added.

References

  • Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A Novel Bioavailable Inhibitor of Poly(ADP-ribose) Polymerase-1.[1] Journal of Medicinal Chemistry. Link

  • Vertex Pharmaceuticals. (2022). Practical and Scalable Manufacturing Process for the Key Intermediate of Poly(ADP-Ribose) Polymerase Inhibitor Olaparib.[1][8] ACS Omega.[8] Link

  • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[9] Chemical Reviews.[9] Link

  • Kuhakarn, C., et al. (2010). Phthalazinones: Synthesis and Biological Activities.[10][11] Heterocycles. Link

Sources

Application

Application Notes and Protocols: Selective N- vs. O-Alkylation of Phthalazinone Intermediates

Introduction: The Significance of Phthalazinone Alkylation in Drug Discovery Phthalazinones are a privileged heterocyclic scaffold, forming the core of numerous biologically active compounds with applications ranging fro...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Phthalazinone Alkylation in Drug Discovery

Phthalazinones are a privileged heterocyclic scaffold, forming the core of numerous biologically active compounds with applications ranging from anticancer to antihypertensive therapies.[1][2] The functionalization of the phthalazinone ring system, particularly through alkylation, is a critical step in the synthesis of these therapeutic agents. The ambident nucleophilic nature of the phthalazinone lactam-lactim tautomerism presents a significant synthetic challenge: the selective alkylation at either the nitrogen (N-alkylation) or the oxygen (O-alkylation) atom. The regioselectivity of this reaction profoundly influences the pharmacological profile of the final compound.[3][4][5] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and procedures for achieving selective N- and O-alkylation of phthalazinone intermediates.

Mechanistic Principles: Unraveling the N- vs. O-Alkylation Dichotomy

The regioselectivity of phthalazinone alkylation is governed by a delicate interplay of electronic and steric factors, which can be rationalized by Pearson's Hard and Soft Acids and Bases (HSAB) principle.[6][7][8][9] The phthalazinone anion is an ambident nucleophile, with a relatively hard oxygen atom and a softer nitrogen atom.[10][11]

  • Hard-Hard and Soft-Soft Interactions: According to the HSAB principle, hard acids preferentially react with hard bases, while soft acids favor reactions with soft bases.[9][12]

    • O-Alkylation (Hard-Hard Interaction): The more electronegative oxygen atom is a "harder" nucleophilic center. Therefore, "hard" electrophiles (alkylating agents) with high positive charge density and low polarizability, such as trialkyloxonium salts (e.g., Meerwein's salt) and dialkyl sulfates, will favor reaction at the oxygen atom, leading to the formation of the O-alkylated product (a lactim ether).[10]

    • N-Alkylation (Soft-Soft Interaction): The nitrogen atom is a "softer" and more polarizable nucleophilic center. Consequently, "soft" electrophiles, such as alkyl iodides and bromides, will preferentially react at the nitrogen atom to yield the N-alkylated product.[10]

The choice of base, solvent, and reaction temperature also plays a crucial role in modulating this selectivity. For instance, the use of a strong, non-coordinating base in a polar aprotic solvent can favor the formation of the thermodynamically more stable N-alkylated product.[13]

Visualizing the Competing Pathways

The following diagram illustrates the competing N-alkylation and O-alkylation pathways for a phthalazinone intermediate.

G cluster_0 Phthalazinone Deprotonation cluster_1 Alkylation Pathways cluster_N N-Alkylation (Soft-Soft) cluster_O O-Alkylation (Hard-Hard) Phthalazinone Phthalazinone Intermediate Anion Ambident Phthalazinone Anion Phthalazinone->Anion Deprotonation Base Base (e.g., K₂CO₃, NaH) N_Product N-Alkylated Phthalazinone (Thermodynamically Favored) Anion->N_Product Attack by Nitrogen O_Product O-Alkylated Phthalazinone (Kinetically Favored) Anion->O_Product Attack by Oxygen Soft_E Soft Electrophile (e.g., Alkyl Iodide) Soft_E->N_Product Hard_E Hard Electrophile (e.g., Dialkyl Sulfate) Hard_E->O_Product

Caption: Competing N- and O-alkylation pathways of a phthalazinone intermediate.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for achieving selective N- and O-alkylation of phthalazinone intermediates.

Protocol 1: Selective N-Alkylation of Phthalazinone

This protocol favors the thermodynamically controlled N-alkylation product using a soft alkylating agent and a suitable base.

Materials:

  • Phthalazinone intermediate

  • Alkyl halide (e.g., iodomethane, ethyl bromide)

  • Anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH)

  • Anhydrous N,N-dimethylformamide (DMF) or acetonitrile (MeCN)

  • Deionized water

  • Ethyl acetate

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a solution of the phthalazinone intermediate (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (1.5 eq).[14]

  • Stir the suspension at room temperature for 30 minutes to facilitate the formation of the phthalazinone anion.

  • Add the alkyl halide (1.2 eq) dropwise to the reaction mixture.

  • Heat the reaction mixture to 60-80 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and quench with deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the pure N-alkylated phthalazinone.

Phase-Transfer Catalysis (PTC) for N-Alkylation: For substrates with low solubility in organic solvents, phase-transfer catalysis can be a highly effective alternative.[15][16][17][18][19] This method often utilizes a quaternary ammonium salt, such as tetrabutylammonium bromide (TBAB), to shuttle the phthalazinone anion from the solid or aqueous phase into the organic phase where the reaction with the alkylating agent occurs.

Protocol 2: Selective O-Alkylation of Phthalazinone

This protocol is designed to favor the kinetically controlled O-alkylation product by employing a hard alkylating agent.

Materials:

  • Phthalazinone intermediate

  • Hard alkylating agent (e.g., dimethyl sulfate, triethyloxonium tetrafluoroborate)

  • Anhydrous silver carbonate (Ag₂CO₃) or sodium hydride (NaH)

  • Anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate solution

  • Deionized water

  • Brine solution

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Suspend the phthalazinone intermediate (1.0 eq) and silver carbonate (1.5 eq) in anhydrous DCM. The use of a silver salt can modulate the hardness of the alkylating reagent.[10]

  • Cool the suspension to 0 °C in an ice bath.

  • Add the hard alkylating agent (1.1 eq) dropwise to the cooled suspension.

  • Allow the reaction to stir at 0 °C and monitor its progress by TLC.

  • Once the starting material is consumed, filter the reaction mixture through a pad of Celite to remove the silver salts.

  • Wash the filtrate with saturated aqueous sodium bicarbonate solution, followed by water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

  • Purify the residue by flash column chromatography to isolate the O-alkylated phthalazinone.

Data Summary: Reaction Conditions and Selectivity

The choice of reagents and conditions is paramount in directing the outcome of the alkylation reaction. The following table summarizes the key parameters for achieving selective N- and O-alkylation.

ParameterSelective N-AlkylationSelective O-AlkylationRationale (HSAB Principle)
Alkylating Agent Soft (e.g., Alkyl Iodide, Bromide)[10]Hard (e.g., Dialkyl Sulfate, Trialkyloxonium Salt)[10]Soft electrophiles react with the soft nitrogen center; hard electrophiles react with the hard oxygen center.
Base K₂CO₃, Cs₂CO₃, NaH[11][14]Ag₂CO₃, NaHThe choice of counter-ion can influence the nucleophilicity of the anion. Silver salts can favor O-alkylation.[10]
Solvent Polar Aprotic (DMF, MeCN, DMSO)[13]Non-polar/Less Polar (DCM, Toluene, THF)[13]Polar aprotic solvents can solvate the cation, leaving a "naked" anion that favors N-alkylation.
Temperature Elevated (e.g., 60-100 °C)Low (e.g., 0 °C to RT)Higher temperatures often favor the formation of the more thermodynamically stable N-alkylated product.
Control ThermodynamicKineticN-alkylation often leads to the more stable isomer, while O-alkylation can be the faster, kinetically controlled pathway.[20]

Analytical Characterization: Differentiating N- and O-Alkylated Isomers

Unambiguous characterization of the N- and O-alkylated products is essential. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for this purpose.[21][22][23]

  • ¹H NMR Spectroscopy: The chemical shift of the protons on the alkyl group attached to the nitrogen versus the oxygen will be different. Protons on a carbon attached to oxygen are typically deshielded and appear at a higher chemical shift compared to those attached to nitrogen.

  • ¹³C NMR Spectroscopy: The carbon atom of the alkyl group directly bonded to the heteroatom will show a significant difference in chemical shift. A carbon attached to oxygen will be significantly downfield (higher ppm) compared to a carbon attached to nitrogen.[21] For instance, the chemical shift for a -CH₂-O- group is typically in the range of 60-90 ppm, whereas for a -CH₂-N- group, it is usually in the 30-60 ppm range.

  • 2D NMR Techniques: Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) experiments can be used to definitively assign the connectivity of the alkyl group to either the nitrogen or oxygen atom of the phthalazinone core.[22]

Conclusion

The selective N- or O-alkylation of phthalazinone intermediates is a controllable process that hinges on a fundamental understanding of reaction mechanisms, particularly the HSAB principle. By carefully selecting the alkylating agent, base, solvent, and reaction temperature, researchers can direct the reaction towards the desired regioisomer. The protocols and guidelines presented in this application note provide a robust framework for the synthesis of specific phthalazinone derivatives, thereby facilitating the advancement of drug discovery and development programs.

References

  • PTC N-Alkylation of Very Polar Heterocycle. PTC Organics. [Link]

  • Hard-Soft Acid-Base Theory. University of Massachusetts Lowell. [Link]

  • Blümel, M., Crocker, R. D., Harper, J. B., Enders, D., & Nguyen, T. V. (2016). N-Heterocyclic olefins as efficient phase-transfer catalysts for base-promoted alkylation reactions. Chemical Communications, 52(58), 9063-9066. [Link]

  • Synthesis of azaindoles. Organic Chemistry Portal. [Link]

  • Phase Transfer Catalysis. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

  • Vass, A., Dudas, J., & Varma, R. S. (2010). Solid–Liquid Phase Alkylation of N-Heterocycles: Microwave-Assisted Synthesis as an Environmentally Friendly Alternative. Synthetic Communications, 40(13), 1931-1939. [Link]

  • Biochemical significance of the hard and soft acids and bases principle. PubMed. [Link]

  • Khurana, J. M., & Sharma, P. (2008). N-Alkylation of imides using phase transfer catalysts under solvent-free conditions. Journal of Heterocyclic Chemistry, 45(5), 1371-1373. [Link]

  • HSAB Principle-Applications-Pearson's Hard Soft Acid Base Concept. AdiChemistry. [Link]

  • Hard and Soft Acids and Bases (HSAB). Shivaji University. [Link]

  • HSAB theory. Wikipedia. [Link]

  • Synthesis of novel phthalazine-based derivatives with potent cytotoxicity against HCT-116 cells through apoptosis and VEGFR2 inhibition. RSC Publishing. [Link]

  • Why n-alkylation is more favorable than o-alkyation ?. ResearchGate. [Link]

  • Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Semantic Scholar. [Link]

  • Product Class 8: Pyridazines. Thieme. [Link]

  • Synthesis of 2-Aminoimidazolones and Imidazolones by (3+2) Annulation of Azaoxyallyl Cations. PMC. [Link]

  • Synthesis of phthalazine-based derivatives as selective anti-breast cancer agents through EGFR-mediated apoptosis: in vitro and in silico studies. PMC. [Link]

  • Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. ResearchGate. [Link]

  • N-Alkylation vs O-Alkylation: Influence on the Performance of a Polymeric Field-Effect Transistors Based on a Tetracyclic Lactam Building Block. ACS Publications. [Link]

  • Synthesis of new phthalazinedione derivatives. Sciforum. [Link]

  • N-Alkylation vs. O-alkylation: influence on the performance of the photovoltaic cells based on a tetracyclic lactam polymer donor. RSC Publishing. [Link]

  • Phthalazinones. Part 1: The design and synthesis of a novel series of potent inhibitors of poly(ADP-ribose)polymerase. ResearchGate. [Link]

  • Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents. PMC. [Link]

  • Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

  • Synthesis of novel phthalazine-based derivatives with potent cytotoxicity against HCT-116 cells through apoptosis and VEGFR2 inh. RSC Publishing. [Link]

  • Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][6][7]naphthyrin-5(6H). ResearchGate. [https://www.researchgate.net/publication/235775399_Synthesis_of_O-_and_N-alkylated_products_of_1234-tetrahydrobenzo[c][24]naphthyrin-5(6H)-one]([Link]24]naphthyrin-5(6H)-one)

  • Convenient Synthesis of Some Novel 4-Benzyl-1(2H)-Phthalazinone Derivatives of expected anticancer activity. Sciforum. [Link]

  • N-Alkylation of phthalazin-1(2H)-one (3). ResearchGate. [Link]

  • Recent Developments in Chemistry of Phthalazines. Longdom Publishing SL. [Link]

  • N-Alkylation vs. O-alkylation: influence on the performance of the photovoltaic cells based on a tetracyclic lactam polymer donor. RSC Publishing. [Link]

  • N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute Pharmaceutical Roundtable. [Link]

  • N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. PubMed. [Link]

  • Access to Phenolic Pyridopyridazinones and Phthalazinones Using THP Ether-Directed Ortho Lithiation. ACS Publications. [Link]

  • N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery. ResearchGate. [Link]

  • Structural Identification between Phthalazine-1,4-Diones and N-Aminophthalimides via Vilsmeier Reaction: Nitrogen Cyclization and Tautomerization Study. MDPI. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Recrystallization solvents for high-purity 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

Technical Support Guide: Recrystallization of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone Introduction: The Purification Challenge Subject: 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone Role: Key Intermediate (PARP Inh...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Guide: Recrystallization of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

Introduction: The Purification Challenge

Subject: 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone Role: Key Intermediate (PARP Inhibitor Synthesis/Olaparib precursors) Chemical Profile: Amphiphilic.

  • Core: Rigid, aromatic phthalazinone (hydrophobic/stacking interactions).

  • Tail: (2-hydroxyethyl)amino (polar, H-bond donor/acceptor).

This dual nature creates a specific purification challenge: the molecule is too polar for standard non-polar solvents (Hexane/Heptane) but can be too soluble in bulk alcohols to crystallize efficiently without yield loss. This guide addresses the selection of solvent systems to balance purity (removal of colored oligomers and regioisomers) against yield .

Module 1: Solvent System Selection Matrix

The following matrix synthesizes solubility data for phthalazinone derivatives. Do not rely on a single solvent; the "Gold Standard" for this intermediate is often a Binary System .

Solvent SystemRoleSuitabilityTechnical Notes
Water (pH adjusted) Primary / Anti-solventHigh The phthalazinone core can be protonated. Dissolve in dilute acid (acetic/HCl), filter, then neutralize to precipitate. Excellent for removing inorganic salts.
Ethanol (95% or Absolute) Single SolventModerate-High Best for initial trials. The hydroxyethyl tail provides good solubility at reflux (

). If recovery is low, add water as an anti-solvent.
Methanol / Water Binary SystemHigh (Optimization) Dissolve in hot MeOH, then add water dropwise until turbid. Cool slowly. High purity potential but risk of "oiling out" if water is added too fast.[1]
DMF / Water Anti-solvent CrashSpecific Use Use only if the crude is highly insoluble/charred. Dissolve in min. DMF, filter, then crash into 10x volume of ice water. Warning: Occlusion of DMF in crystals is common.
Acetonitrile (ACN) Single SolventModerate Good for removing non-polar impurities. Higher boiling point (

) than EtOH allows for better dissolution of stubborn crude.

Module 2: The "Oiling Out" Phenomenon (Troubleshooting)

A common failure mode with hydroxyethyl-substituted aromatics is phase separation into an oil rather than a crystal lattice. This occurs when the compound becomes insoluble at a temperature above its melting point in the solvent mixture.

Diagnostic & Remediation Protocol

Symptom: Solution turns cloudy/milky at


, followed by the formation of a gummy oil at the bottom.

Immediate Fix:

  • Reheat the mixture until the oil redissolves (clear solution).

  • Add Seed Crystals: Add 1-2 mg of pure material at the saturation point.

  • Add Co-Solvent: Add a small volume (5-10%) of the "good" solvent (e.g., Ethanol) to increase solubility slightly.

  • Insulate: Wrap the flask in foil/cotton. The cooling rate is too fast.

Visualizing the Pathway

RecrystallizationLogic Start Crude 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone Dissolve Dissolve in Hot Solvent (e.g., EtOH) Start->Dissolve Check Is Solution Clear? Dissolve->Check Check->Dissolve No (Add more solvent) Filter Hot Filtration (Remove Insolubles) Check->Filter Yes Cool Cool to Room Temp Filter->Cool Observe Observation Cool->Observe Crystals Crystals Form Observe->Crystals Success Oil Oiling Out (Gummy Liquid) Observe->Oil Failure FixOil Reheat + Add 5% Solvent + Seed Oil->FixOil FixOil->Cool Retry Slower

Caption: Decision logic for handling phase separation (oiling out) during the cooling process.

Module 3: Step-by-Step Optimized Protocol

Objective: >98% Purity, >85% Yield. Recommended System: Ethanol/Water (Binary).

  • Preparation:

    • Place 10g of crude material in a 250mL Erlenmeyer flask.

    • Prepare a hot water bath (

      
      ).
      
    • Have boiling Ethanol and boiling Water ready in separate beakers.

  • Dissolution (The Saturation Point):

    • Add minimum hot Ethanol (~30-40 mL) to wet the solid.

    • Heat to reflux.[2] If solid remains, add hot Ethanol in 5 mL increments.

    • Critical Step: Once dissolved, add an excess of 10-15% Ethanol. (This prevents premature crystallization during filtration).

  • Purification (Carbon Treatment - Optional):

    • If the solution is dark brown/orange, add Activated Carbon (5 wt%). Stir at reflux for 5 mins.

    • Hot Filtration: Filter through a pre-warmed Buchner funnel or fluted filter paper to remove carbon/insolubles.

  • Crystallization (The Binary Switch):

    • Return the clear filtrate to the hot plate (gentle boil).

    • Add Hot Water dropwise.

    • Stop Point: The moment the solution turns slightly "milky" or turbid and does not clear instantly.

    • Add 1-2 mL of Ethanol to just clear the turbidity (restore solution).

  • Nucleation & Growth:

    • Remove from heat.[1][3] Cover with a watch glass.

    • Allow to cool to Room Temp (RT) undisturbed for 2-3 hours.

    • Yield Boost: Once at RT, place in an ice bath (

      
      ) for 1 hour.
      
  • Isolation:

    • Filter under vacuum.

    • Wash: Wash the cake with Cold Ethanol/Water (50:50 mix). Do not use pure Ethanol, you will wash away yield.

    • Dry in a vacuum oven at

      
      .
      

Module 4: Frequently Asked Questions (FAQs)

Q1: My product has a persistent yellow color even after recrystallization. How do I remove it?

  • A: Phthalazinone derivatives often trap conjugated by-products. If activated carbon (Step 3 above) fails, switch the solvent to Acetic Acid . Dissolve the crude in minimal hot Acetic Acid, then dilute with water. The color often stays in the aqueous mother liquor while the product precipitates.

Q2: The melting point is broad (


) instead of sharp. Why? 
  • A: This indicates retained solvent or partial salt formation. The hydroxyethyl group can hold onto water or ethanol via hydrogen bonding. Ensure you dry the sample under vacuum at

    
     for at least 12 hours. If the crude was made via acid hydrolysis, ensure you have fully neutralized it; you might have a mix of the free base and the hydrochloride salt.
    

Q3: Can I use Acetone?

  • A: Acetone is generally poor for this specific derivative. While it dissolves the impurities well, the solubility of the hydroxyethyl-phthalazinone is often too high in acetone, leading to poor recovery (low yield) unless cooled to

    
    .
    

References

  • Menear, K. A., et al. (2008). "4-[3-(4-cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A novel bioavailable inhibitor of Poly(ADP-ribose) polymerase-1."[3] Journal of Medicinal Chemistry. (Describes the phthalazinone core synthesis and purification logic).

  • Kudos Pharmaceuticals Ltd. (2004).[4] "Phthalazinone Derivatives." World Intellectual Property Organization (WO), Patent WO2004080976. (The foundational patent for Olaparib and its intermediates, detailing solvent choices for phthalazinones).

  • University of Rochester. "Reagents & Solvents: Solvents for Recrystallization." (General grounding on solvent polarity matching for amino-alcohols).

  • Vertex Pharmaceuticals. (2018). "Synthesis of Olaparib Analogues." PubMed Central. (Provides melting point data and characterization for phthalazinone intermediates).

Sources

Optimization

Troubleshooting cyclization failures of hydroxyethylamino-phthalazinones

This technical guide addresses the synthesis and troubleshooting of hydroxyethylamino-phthalazinones , specifically focusing on the critical cyclization steps and the installation of the polar hydroxyethylamino side chai...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide addresses the synthesis and troubleshooting of hydroxyethylamino-phthalazinones , specifically focusing on the critical cyclization steps and the installation of the polar hydroxyethylamino side chain.

These molecules are privileged scaffolds in medicinal chemistry (e.g., PARP inhibitors like Olaparib). Failures typically occur during two distinct phases:

  • The Primary Cyclization: Forming the phthalazinone core (lactam formation).

  • The Secondary Functionalization: Installing the hydroxyethylamino group via

    
     or preventing its unwanted intramolecular cyclization into a tricyclic impurity.
    
Core Troubleshooting Directive

Status: Active Target Molecule Class: 4-((2-hydroxyethyl)amino)phthalazin-1(2H)-ones Primary Failure Modes: Incomplete ring closure, N- vs. O-alkylation competition, pseudo-cyclization (tricyclic ether formation).

Part 1: Diagnostic Flowchart & Mechanism (Graphviz)

This diagram illustrates the competing pathways during the synthesis. The critical decision point is the stability of the hydroxyethyl group, which can act as an internal nucleophile, destroying the desired open-chain product.

Phthalazinone_Troubleshooting cluster_legend Legend Precursor 2-Acyl/Cyano-Benzoic Acid Precursor Intermediate Hydrazone Intermediate Precursor->Intermediate Condensation Hydrazine Hydrazine Source (N2H4 or R-NH-NH2) Hydrazine->Intermediate Core_Cyclization Primary Cyclization (Thermodynamic Control) Intermediate->Core_Cyclization -H2O Phthalazinone Phthalazinone Core (Lactam Form) Core_Cyclization->Phthalazinone Cl_Intermediate 4-Chloro-phthalazinone Phthalazinone->Cl_Intermediate POCl3 Chlorination Target Target: 4-(Hydroxyethylamino) phthalazinone Cl_Intermediate->Target SNAr (Kinetic Control) Failure_Hydrolysis FAILURE: Hydrolysis to Phthalazindione Cl_Intermediate->Failure_Hydrolysis Wet Solvent (Hydrolysis) Ethanolamine Ethanolamine (Nucleophile) Ethanolamine->Target Failure_Tricyclic FAILURE: Oxazolo-fused Tricycle (Intramolecular O-attack) Target->Failure_Tricyclic Acid/High Heat (Cyclodehydration) key Green: Desired Pathway | Red: Failure Mode | Blue: Starting Material

Caption: Mechanistic pathway showing the critical divergence between the desired


 product and the unwanted tricyclic oxazolo-impurity formed via intramolecular cyclodehydration.

Part 2: Troubleshooting Guides (Q&A Format)

Scenario A: The "One-Pot" Cyclization Fails

Context: You are reacting a 2-acylbenzoic acid or phthalic anhydride directly with hydrazine to form the core.

Q1: The reaction stalls at the open-chain hydrazone intermediate. Why isn't the ring closing?

  • Root Cause: The ring closure (dehydration) is thermodynamically driven but kinetically slow if the conformation is unfavorable. This is common with sterically hindered 2-acyl groups.

  • The Fix (Self-Validating Protocol):

    • Switch Solvent: Move from Ethanol (bp 78°C) to n-Butanol (bp 117°C) or Acetic Acid . The higher temperature overcomes the activation energy barrier for ring closure.

    • Acid Catalysis: Add 5-10 mol% p-toluenesulfonic acid (PTSA). This protonates the carbonyl, making it more electrophilic for the hydrazine nitrogen attack.

    • Validation: Monitor by TLC. The hydrazone intermediate is usually less polar (higher

      
      ) than the cyclic phthalazinone (due to the lactam H-bond capability).
      

Q2: I am obtaining a mixture of N-alkyl and O-alkyl isomers when using substituted hydrazines.

  • Root Cause: Phthalazinones exhibit lactam-lactim tautomerism . Under basic conditions, the oxygen anion (lactim) competes with the nitrogen (lactam) for the alkyl group.

  • The Fix:

    • Avoid Base: Do not use

      
       or 
      
      
      
      during the cyclization if possible.
    • Solvent Control: Use polar protic solvents (EtOH, AcOH) to stabilize the lactam (C=O) form via hydrogen bonding, directing alkylation/cyclization to the nitrogen. In non-polar solvents (DCM, Toluene), the lactim (O-H) form is more prevalent, leading to O-alkylation impurities.

Scenario B: Functionalization Failures ( Step)

Context: You have 4-chlorophthalazin-1(2H)-one and are reacting it with ethanolamine to install the hydroxyethylamino chain.

Q3: The reaction yields the hydrolyzed product (phthalazine-1,4-dione) instead of the amine.

  • Root Cause: Water contamination. The C-Cl bond in the phthalazinone core is highly susceptible to hydrolysis, especially if the reaction mixture becomes acidic (HCl is generated during the reaction).

  • The Fix:

    • Dry Solvents: Use anhydrous 2-methoxyethanol or dioxane.

    • Acid Scavenger: You must use an excess of the amine (2.5 - 3.0 equivalents) or a non-nucleophilic base (DIPEA). The excess amine traps the generated HCl.

    • Temperature: Do not exceed 100°C unless necessary. Hydrolysis kinetics accelerate faster than

      
       kinetics at very high temperatures in wet solvents.
      

Q4: I see a new spot on TLC that is less polar than my product, but it has the correct mass (M-18). What is it?

  • Root Cause: Intramolecular Cyclodehydration. The terminal hydroxyl group of your newly installed hydroxyethylamino chain has attacked the phthalazinone core (likely at C1 or C4), losing water to form a fused dihydro-oxazolo[2,3-a]phthalazinone ring.

  • The Fix:

    • Lower Temperature: This cyclization is thermally driven.[1] Reduce reaction temperature by 20°C.

    • Avoid Acid: Ensure the reaction medium stays basic. Acid catalyzes the loss of water and ring closure.

    • Workup: Do not use strong acids during the workup. Quench with saturated

      
       or water, not HCl.
      

Part 3: Quantitative Data & Reaction Parameters

The following table summarizes optimal conditions for the


 displacement of 4-chlorophthalazinone with amino-alcohols, based on kinetic selectivity.
ParameterOptimal ConditionRisk of Deviation
Solvent 2-Methoxyethanol or n-ButanolDMF/DMSO: High risk of workup difficulty and thermal decomposition.Ethanol: Too slow (low bp).
Temperature 100°C - 115°C>130°C: Promotes oxazolo-ring formation (tricyclic impurity).<80°C: Incomplete conversion.
Stoichiometry 1.0 eq Substrate : 3.0 eq Amine1:1 Ratio: Stalls at 50% conversion due to HCl salt formation.
Atmosphere Nitrogen/Argon (Inert)Air: Oxidation of the hydrazine moiety (if residual) or amino alcohol coloring.
Workup pH pH 7 - 8pH < 5: Induces cyclodehydration (M-18 impurity).

Part 4: Detailed Experimental Protocol

Synthesis of 4-((2-hydroxyethyl)amino)phthalazin-1(2H)-one

This protocol minimizes the risk of hydrolysis and tricyclic impurity formation.

1. Chlorination (Precursor Preparation):

  • Suspend phthalazin-1(2H)-one (1.0 eq) in

    
     (5.0 eq).
    
  • Reflux (105°C) for 3 hours. The suspension will clear as the chloro-imidate forms.

  • Critical Step: Distill off excess

    
     under vacuum before quenching. Quench slowly into ice/water to precipitate 4-chlorophthalazin-1(2H)-one. Dry thoroughly. Moisture here kills the next step.
    

2. Nucleophilic Substitution (


): 
  • Setup: Flame-dried round bottom flask, reflux condenser,

    
     inlet.
    
  • Reagents: Dissolve 4-chlorophthalazin-1(2H)-one (1.0 eq) in anhydrous 2-methoxyethanol (0.5 M concentration).

  • Addition: Add Ethanolamine (3.0 eq) in one portion.

  • Reaction: Heat to 110°C for 4–6 hours.

    • Checkpoint: TLC (10% MeOH in DCM). Product should be significantly more polar than the starting chloride.

  • Workup:

    • Cool to Room Temperature.

    • Pour mixture into ice-cold water (10x volume).

    • Adjust pH to ~8 with saturated

      
       if necessary (usually the excess amine keeps it basic).
      
    • Filter the white precipitate.

    • Purification: Recrystallize from Ethanol/Water (9:1). Do not use column chromatography with acidic silica if possible, as it may degrade the product.

References

  • Mechanism of Phthalazinone Formation

    • Title: Synthesis of 4-Substituted Phthalazin-1(2H)-ones from 2-Acylbenzoic Acids.[1][2]

    • Source: ResearchG
    • URL:[Link]

  • Tautomerism and Alkylation Issues

    • Title: Recent Developments in Chemistry of Phthalazines.[3]

    • Source: Longdom Publishing.
    • URL:[Link]

  • Substitution Reactions (

    
    ) on Phthalazines: 
    
    • Title: Synthesis and Antimicrobial Activity of some Phthalazin-1(2H)-One Derivatives.[2][4]

    • Source: JPSBR.
    • URL:[Link]

  • Process Safety & Hydrazine Handling

    • Title: Continuous flow synthesis of β-hydroxyethyl hydrazine in microreactors.
    • Source: Reaction Chemistry & Engineering (RSC).
    • URL:[Link]

Sources

Troubleshooting

Handling hygroscopic nature of amino-phthalazinone derivatives

Technical Support Center: Handling Amino-Phthalazinone Derivatives Topic: Mitigation of Hygroscopicity and Hydrolytic Instability in Amino-Phthalazinone Scaffolds (e.g., PARP Inhibitors like Olaparib/Talazoparib analogue...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Handling Amino-Phthalazinone Derivatives

Topic: Mitigation of Hygroscopicity and Hydrolytic Instability in Amino-Phthalazinone Scaffolds (e.g., PARP Inhibitors like Olaparib/Talazoparib analogues). Ticket ID: #APD-HYGRO-001 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Introduction: The "Invisible" Variable in Your Assay

You are likely working with a derivative of phthalazin-1(2H)-one . Whether you are synthesizing novel PARP inhibitors or screening kinase targets, you have likely encountered the "sticky powder" phenomenon or inexplicable shifts in IC50 values.

The Chemical Root Cause: The core phthalazinone scaffold contains a lactam moiety (


). When substituted with amino side chains (common for increasing target affinity), the molecule becomes a potent Hydrogen Bond Donor/Acceptor system .
  • Lactam-Lactim Tautomerism: The proton on the nitrogen can shift, creating transient dipoles that avidly attract atmospheric water.

  • Amorphous Instability: To improve solubility, these compounds are often supplied in an amorphous or semi-crystalline state. Moisture absorption lowers the glass transition temperature (

    
    ), acting as a plasticizer that triggers spontaneous recrystallization  into a thermodynamically stable (but biologically less soluble) polymorph.
    

This guide provides the protocols to stabilize your compound and validate your data.

Module 1: Storage & Environmental Control

The First Line of Defense Most degradation occurs before the vial is even opened.

Protocol: The "Dry Chain" of Custody

ParameterStandard RequirementWhy? (Causality)
Temperature -20°C (Long term)Slows hydrolysis kinetics and prevents "cold flow" of amorphous solids.
Atmosphere Argon/Nitrogen FlushDisplaces humid air. Oxygen is less of a threat than

for this class.
Container Amber Glass + ParafilmPlastic vials are permeable to moisture over months. Amber protects photosensitive amino-linkers.
Desiccant Silica or Molecular SievesCritical: Place outside the inner vial but inside the secondary container (e.g., a Falcon tube).

Self-Validating Check:

  • The "Crunch" Test: If your powder, originally fluffy, has turned into a hard "cake" or sticky gum at the bottom of the vial, do not use it for quantitative kinetics. It has undergone a phase transition (likely hydrate formation).

Module 2: Weighing & Solubilization (The Critical Zone)

Troubleshooting Guide: "My compound is sticking to the spatula/weigh boat."

Issue: Static charge and moisture absorption during weighing result in under-dosing (material left on boat) or over-dosing (weighing water weight).

The Workflow: Do NOT weigh these compounds on an open bench on a humid day (>40% RH).

WeighingProtocol Start Start: Remove Vial from -20°C Equilibrate Equilibrate to RT (30-60 mins) (Do NOT Open Cold Vial) Start->Equilibrate Environment Select Environment Equilibrate->Environment GloveBox Glove Box (Ideal) <5% RH Environment->GloveBox Bench Open Bench (Risk High) Environment->Bench Weigh Weigh rapidly into Pre-tared Glass Vial GloveBox->Weigh Static Use Anti-Static Gun on Spatula & Vial Bench->Static Mandatory Step Static->Weigh Solvent Add Anhydrous DMSO Immediately Weigh->Solvent Limit exposure < 2 mins

Figure 1: Decision tree for handling hygroscopic solids to prevent moisture-induced mass error.

FAQ: Solubilization

Q: I dissolved the powder in DMSO, but it precipitated when I added it to my cell media. Why? A: This is the "Crash-Out" effect.

  • Mechanism: Amino-phthalazinones are lipophilic. When a high-concentration DMSO stock hits the aqueous media, the local solubility drops instantly. If the powder had already absorbed 5-10% water weight, the actual concentration of DMSO is lower, and the drug acts as a seed crystal for its own precipitation.

  • Solution:

    • Use Anhydrous DMSO (99.9%, stored over molecular sieves).

    • Sonicate the stock solution for 30 seconds.

    • Serial Dilution: Dilute intermediate steps in buffer containing 1-5% DMSO before the final jump to media.

Module 3: Analytical Validation

How to verify if your compound is compromised.

If you suspect your stock is "wet," you are likely dosing less drug than calculated.

Table 1: Validation Techniques

MethodSuitabilityAcceptance Criteria
TGA (Thermogravimetric Analysis) Gold Standard Weight loss < 1.0% up to 100°C. If >2%, dry before use.
Karl Fischer Titration ExcellentWater content < 0.5% w/w.
H-NMR (DMSO-d6) Quick CheckIntegrate the

peak (3.33 ppm) relative to a known proton on the scaffold.
LC-MS Chemical Stability Only Checks for hydrolysis products (e.g., ring-opened carboxylic acids), but cannot detect moisture content.

Self-Validating Protocol: The "NMR Water Check"

  • Dissolve ~5 mg of compound in 0.6 mL ampoule-sealed DMSO-d6 (not the bottle sitting on the bench).

  • Run a standard proton scan.

  • Check the water peak at 3.33 ppm .

  • Calculation: If the water integral is >10x the solvent residual peak, your solid has absorbed significant atmospheric moisture. Recalculate your Molarity based on the "wet weight" or dry the solid.

Module 4: Chemical Instability (Hydrolysis)

While less common than physical hydration, the phthalazinone ring can undergo hydrolysis under basic conditions or prolonged aqueous exposure.

Mechanism of Failure: Water attacks the carbonyl carbon of the lactam (


), leading to ring opening. This forms a 2-formylbenzoic acid derivative  (or related hydrazide depending on substituents).

Hydrolysis Phthalazinone Phthalazinone Core (Active Drug) Transition Tetrahedral Intermediate Phthalazinone->Transition + H2O / OH- Product Ring-Opened Carboxylic Acid (Inactive) Transition->Product Ring Cleavage

Figure 2: Simplified hydrolysis pathway. The ring-opened product usually loses PARP/Kinase inhibitory activity.

Prevention:

  • Avoid storing stock solutions in basic buffers (pH > 8.0).

  • Store aliquots at -80°C . Avoid repeated freeze-thaw cycles (limit to 3 max).

References

  • Vertex Pharmaceuticals. (2022). Differences in Durability of PARP Inhibition by Clinically Approved PARP Inhibitors. PMC. Link

  • Nanyang Technological University. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals. Pharmaceutics. Link

  • BOC Sciences. (2023). Hygroscopicity Testing of APIs and Salts.

  • Racaniello, G. F., et al. (2024). Solid-State Characterization and Solubility Enhancement Strategies for Olaparib. ResearchGate. Link

  • European Patent Office. (2022). EP 4079295 A1: Composition Having Improved Solubility and Bioavailability of Olaparib. Link

Reference Data & Comparative Studies

Validation

A Comparative Guide to Robust HPLC Method Development for Purity Analysis of Flunixin Meglumine (CAS 23279-81-4)

In the landscape of pharmaceutical analysis, the development of a purity method is not a mere procedural task; it is a scientific investigation. For a widely-used veterinary non-steroidal anti-inflammatory drug (NSAID) l...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical analysis, the development of a purity method is not a mere procedural task; it is a scientific investigation. For a widely-used veterinary non-steroidal anti-inflammatory drug (NSAID) like Flunixin Meglumine, a robust, reliable, and stability-indicating High-Performance Liquid Chromatography (HPLC) method is the bedrock of quality assurance. This guide eschews rigid templates to provide a logical, in-depth narrative on developing such a method, grounded in scientific principles and field-proven experience. We will compare common chromatographic strategies, justify our choices with experimental rationale, and build a self-validating protocol that meets stringent regulatory standards.

Pillar 1: Understanding the Analyte and the Analytical Goal

Before a single vial is loaded, a deep understanding of the target molecule is non-negotiable. Flunixin Meglumine (CAS 23279-81-4) is the salt of flunixin, an acidic active pharmaceutical ingredient (API), and meglumine, a basic sugar alcohol used to enhance solubility[1][2].

  • Flunixin: The active moiety is a pyridinemonocarboxylic acid derivative[2]. Its acidic nature is the single most critical factor for reversed-phase method development. To achieve good retention and symmetrical peak shape, we must suppress the ionization of its carboxylic acid group. This is fundamentally achieved by maintaining a low mobile phase pH, well below the analyte's pKa.

  • Chromophore: Flunixin possesses aromatic rings, making it suitable for UV detection. Published spectra show a maximum absorbance (λmax) around 280 nm, providing a sensitive wavelength for detection[3][4].

  • The Goal: Our objective is to create a stability-indicating method . This is a regulatory requirement mandated by the International Council for Harmonisation (ICH) and means the method must be able to unequivocally separate the intact API from its process impurities and any degradation products that may form under stress conditions like heat, light, acid, base, and oxidation[5][6]. This ensures that the method accurately measures the true purity of the drug over its entire shelf-life.

Pillar 2: The Logic of Method Development: A Systematic Workflow

A haphazard "trial-and-error" approach is inefficient and scientifically unsound. A structured workflow, moving from broad screening to fine optimization and final validation, is the hallmark of an expert approach.

Method_Development_Workflow cluster_Phase1 Phase 1: Screening & Selection cluster_Phase2 Phase 2: Optimization cluster_Phase3 Phase 3: Validation A Column Chemistry Comparison (C18 vs. Phenyl-Hexyl) C Gradient Profile Refinement A->C Select best selectivity B Organic Modifier Comparison (Acetonitrile vs. Methanol) B->C Select best efficiency D Temperature & Flow Rate Tuning C->D Improve resolution & runtime E Forced Degradation & Specificity D->E Finalize Method F Validation (Linearity, Accuracy, Precision) per ICH Q2(R1) E->F Confirm Fitness-for-Purpose

Caption: A structured workflow for HPLC method development.

Pillar 3: Experimental Design, Data, and Rationale

Here, we translate theory into practice, presenting the comparative data that informs our decisions.

Phase 1: Comparative Screening of Stationary Phase and Organic Modifier

The goal of this phase is to find the best combination of column and mobile phase to provide the necessary selectivity for separating flunixin from its key impurities. We compared a standard C18 column, known for its hydrophobic retention, with a Phenyl-Hexyl phase, which offers alternative selectivity through π-π interactions with aromatic analytes. We also compared acetonitrile (ACN) and methanol (MeOH) as the organic modifier.

Experimental Protocol: Screening

  • HPLC System: A standard HPLC system with a UV/DAD detector.

  • Columns:

    • Workhorse C18 (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm)

    • Alternative Selectivity Phenyl-Hexyl (e.g., Kinetex Phenyl-Hexyl, 4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ≈ 2.7). This choice is critical for suppressing the ionization of acidic flunixin, a core principle of reversed-phase chromatography for ionizable compounds.

  • Mobile Phase B: Acetonitrile or Methanol.

  • Gradient: A generic scouting gradient (e.g., 10-90% B in 15 minutes).

  • Flow Rate: 1.0 mL/min.

  • Temperature: 30 °C.

  • Detection: 280 nm.

  • Sample: Flunixin Meglumine standard spiked with known impurities (e.g., Flunixin Impurity A, Flunixin Related Compound B)[7][8].

Screening Data & Comparison

ColumnOrganic ModifierCritical Pair Resolution*API Tailing FactorRationale & Decision
C18 Acetonitrile 3.1 1.1 Excellent resolution and superior peak shape. The lower viscosity of ACN provides better efficiency. This is the chosen condition.
C18Methanol2.41.4Reduced resolution and noticeable peak tailing. Methanol's higher viscosity leads to broader peaks.
Phenyl-HexylAcetonitrile2.71.2Good performance, but the C18 column offered slightly better separation for the specific impurities tested.
Phenyl-HexylMethanol2.11.5Poorest performance combination with low resolution and significant tailing.
Resolution between the API and the closest eluting impurity.
Phase 2: Method Optimization

With our core components selected, we now refine the method to ensure all potential degradants are separated within an efficient run time. This involves tailoring the gradient to provide separation where needed most.

Experimental Protocol: Optimization

  • Gradient Refinement: The initial scouting gradient was adjusted to have a shallower slope around the elution region of the main peak and its impurities, followed by a steeper ramp to flush the column.

  • Temperature Study: Column temperature was varied (25, 30, 35 °C) to assess its impact on selectivity and retention time. 30 °C was found to provide robust and reproducible results.

Final Optimized Method

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient Time (min)
0
12
13
15
15.1
18
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Detection 280 nm
Injection Vol. 10 µL

This optimized method provides excellent separation of the main peak from its known impurities and degradation products generated during forced degradation studies.

Phase 3: Validation and Trustworthiness

A method is not complete until it is validated. Validation is the documented evidence that the procedure is suitable for its intended purpose[9]. We performed validation according to ICH Q2(R1) guidelines, with a focus on specificity through forced degradation.

Forced Degradation: The sample was subjected to acidic, basic, oxidative, thermal, and photolytic stress. In all cases, the developed method was able to resolve the flunixin peak from all degradation products, proving it is stability-indicating .

Validation_Concept cluster_Method Developed HPLC Method cluster_Input Sample Under Test cluster_Output Result Method Chromatographic Separation Result Resolved Peaks Accurate Purity Value Method->Result Specificity Confirmed API Flunixin API API->Method Imp Impurities Imp->Method Deg Degradants Deg->Method

Caption: The concept of a specific, stability-indicating method.

The method was successfully validated for specificity, linearity, accuracy, precision, and robustness, meeting all pre-defined acceptance criteria.

Conclusion: An Authoritative and Defensible Method

By systematically comparing column and mobile phase options, grounding our choices in the physicochemical properties of Flunixin Meglumine, and rigorously validating the final method against ICH guidelines, we have developed a scientifically sound and defensible HPLC method for purity analysis. This comparative and structured approach, moving from broad understanding to specific optimization, ensures the creation of a method that is not only fit-for-purpose but also robust and reliable for routine quality control in a regulated environment.

References

  • ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

  • ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation. [Link]

  • Development and validation of high-performance liquid chromatography method for determination of flunixin-meglumine and its impurities in preparations for veterinary use. Archives of Pharmacy. [Link]

  • Flunixin Meglumine. PubChem, National Center for Biotechnology Information. [Link]

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. [Link]

  • Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Florfenicol and Flunixin Meglumine Combination in an Injectable Solution. Journal of Analytical Methods in Chemistry. [Link]

  • Flunixin-impurities. Pharmaffiliates. [Link]

  • Flunixin Meglumine Granules. The United States Pharmacopeial Convention. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 4-[(2-hydroxyethyl)amino]phthalazinone and Comparative Analytical Strategies

In the landscape of pharmaceutical research and drug development, a comprehensive understanding of a molecule's structural characteristics is paramount. For heterocyclic compounds like 4-[(2-hydroxyethyl)amino]phthalazin...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and drug development, a comprehensive understanding of a molecule's structural characteristics is paramount. For heterocyclic compounds like 4-[(2-hydroxyethyl)amino]phthalazinone, a molecule of interest due to the broad biological activities of the phthalazinone scaffold, mass spectrometry stands as a cornerstone analytical technique for structural elucidation and quantification.[1] This guide provides an in-depth analysis of the expected electron ionization mass spectrometry (EI-MS) fragmentation pattern of 4-[(2-hydroxyethyl)amino]phthalazinone, offers a comparative overview of alternative analytical methodologies, and presents a detailed protocol for its mass spectrometric analysis.

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of 4-[(2-hydroxyethyl)amino]phthalazinone under electron ionization is anticipated to be a systematic process, driven by the inherent chemical functionalities of the molecule: the phthalazinone core and the hydroxyethylamino substituent. While a definitive spectrum for this specific molecule is not publicly available, we can predict its fragmentation pathways based on established principles of mass spectrometry and the observed fragmentation of analogous phthalazinone and phthalazine-1,4-dione derivatives.[2][3]

Upon ionization, the molecular ion (M+) will be formed. The subsequent fragmentation is likely to proceed through several key pathways initiated by the charge localization on different heteroatoms (N, O) and the energetic instability of the initial ion.[4]

Key Predicted Fragmentation Pathways:

  • Alpha-Cleavage of the Hydroxyethylamino Side Chain: A primary and highly probable fragmentation event involves the cleavage of the C-C bond alpha to the nitrogen atom of the amino group. This would result in the loss of a neutral CH₂OH radical, leading to the formation of a resonance-stabilized iminium ion.

  • Loss of the Entire Hydroxyethylamino Group: Cleavage of the C-N bond connecting the substituent to the phthalazinone ring would lead to the loss of the entire (2-hydroxyethyl)amino group as a neutral radical. This would generate an ion corresponding to the phthalazinone core.

  • Fragmentation of the Phthalazinone Core: The phthalazinone ring system itself is expected to undergo characteristic fragmentation. This can include the sequential loss of small, stable neutral molecules such as carbon monoxide (CO), nitrogen (N₂), and hydrogen cyanide (HCN).[2][3] These fragmentation patterns are typical for heterocyclic aromatic compounds.

  • Rearrangement Reactions: Intramolecular rearrangements, such as hydrogen transfers, can precede or accompany fragmentation, leading to the formation of unexpected fragment ions.

Proposed Fragmentation Scheme:

Fragmentation_Pattern M M+. 4-[(2-hydroxyethyl)amino]phthalazinone F1 [M - CH2OH]+ M->F1 - .CH2OH F2 [M - C2H5NO]+ M->F2 - C2H5NO F3 [Phthalazinone]+ F2->F3 + H. F4 [F3 - CO]+ F3->F4 - CO F5 [F4 - N2]+ F4->F5 - N2

Caption: Predicted EI-MS fragmentation pathway of 4-[(2-hydroxyethyl)amino]phthalazinone.

Tabulated Predicted Fragment Ions:
m/z (predicted) Proposed Ion Structure Neutral Loss
205Molecular Ion [C₁₀H₁₁N₃O₂]⁺-
174[M - CH₂OH]⁺CH₂OH (31 Da)
146[Phthalazinone]⁺C₂H₅NO (59 Da)
118[C₇H₆N₂]⁺CO (28 Da)
90[C₇H₆]⁺N₂ (28 Da)

Comparison with Alternative Analytical Methods

While mass spectrometry is a powerful tool for structural elucidation, a multi-faceted analytical approach often provides a more complete picture. Other techniques can offer complementary information or may be more suitable for specific analytical goals such as quantification in complex matrices.

Analytical Technique Principle Strengths Limitations Applicability to 4-[(2-hydroxyethyl)amino]phthalazinone
High-Performance Liquid Chromatography (HPLC) Differential partitioning of the analyte between a stationary and a mobile phase.Excellent for quantification, high resolution separation of mixtures, non-destructive.Does not provide detailed structural information on its own.Ideal for purity assessment and quantification in biological fluids or reaction mixtures. Can be coupled with MS (LC-MS) for enhanced specificity.[5]
Gas Chromatography-Mass Spectrometry (GC-MS) Separation of volatile compounds followed by mass analysis.High separation efficiency for volatile and thermally stable compounds, provides structural information.Requires derivatization for non-volatile compounds, potential for thermal degradation.The hydroxyl group may require derivatization to improve volatility and thermal stability. Suitable for impurity profiling if impurities are also volatile.
Nuclear Magnetic Resonance (NMR) Spectroscopy Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.Unrivaled for complete structural elucidation, provides information on connectivity and stereochemistry.Lower sensitivity compared to MS, requires larger sample amounts, complex spectra for complex molecules.Essential for unambiguous structure confirmation and for studying solution-state conformation.
Infrared (IR) Spectroscopy Absorption of infrared radiation by molecular vibrations.Provides information about the functional groups present in a molecule.Limited information on the overall molecular structure, can be difficult to interpret complex spectra.Useful for confirming the presence of key functional groups like C=O, N-H, and O-H.

Experimental Protocol: Electron Ionization Mass Spectrometry

This protocol outlines the general steps for acquiring an electron ionization mass spectrum of 4-[(2-hydroxyethyl)amino]phthalazinone. Instrument parameters may need to be optimized for the specific mass spectrometer being used.

I. Sample Preparation
  • Dissolution: Dissolve approximately 1 mg of 4-[(2-hydroxyethyl)amino]phthalazinone in 1 mL of a suitable volatile solvent (e.g., methanol, acetonitrile).

  • Dilution: Prepare a working solution with a concentration of approximately 10-100 µg/mL by diluting the stock solution with the same solvent.

II. Instrument Setup and Calibration
  • Ionization Mode: Select Electron Ionization (EI).

  • Ion Source Temperature: Set to a standard temperature, typically between 200-250 °C, to ensure sample volatilization without thermal degradation.

  • Electron Energy: Use a standard electron energy of 70 eV to induce reproducible fragmentation patterns.[3]

  • Mass Range: Scan a mass range that encompasses the expected molecular ion and fragment ions (e.g., m/z 50-300).

  • Calibration: Calibrate the mass spectrometer using a suitable calibration standard (e.g., perfluorotributylamine - PFTBA) to ensure accurate mass assignments.

III. Sample Introduction and Data Acquisition
  • Introduction Method: Introduce the sample into the ion source. For a pure solid, a direct insertion probe (DIP) is ideal. If dissolved, a gas chromatograph (GC) inlet can be used, though this may require derivatization.

  • Acquisition: Acquire the mass spectrum. If using a DIP, gradually increase the probe temperature to facilitate volatilization.

  • Data Analysis: Process the acquired data to obtain a mass spectrum showing the relative abundance of ions as a function of their mass-to-charge ratio.

Experimental Workflow Diagram:

Caption: Workflow for EI-MS analysis of 4-[(2-hydroxyethyl)amino]phthalazinone.

Conclusion

The predictable fragmentation pattern of 4-[(2-hydroxyethyl)amino]phthalazinone, centering on the cleavage of the side chain and the systematic degradation of the heterocyclic core, makes mass spectrometry an invaluable tool for its identification and structural characterization. While other analytical techniques like HPLC and NMR provide essential complementary data for quantification and definitive structure elucidation, the speed, sensitivity, and structural insight offered by mass spectrometry are unparalleled. The provided protocol serves as a robust starting point for researchers aiming to analyze this and similar phthalazinone derivatives, contributing to the advancement of drug discovery and development efforts.

References

  • Synthesis, antimicrobial activity and Electron Impact of Mass Spectra of Phthalazine-1,4-dione Derivatives. RACO. Available at: [Link]

  • Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. RACO. Available at: [Link]

  • Ion fragmentation of small molecules in mass spectrometry. (2009, January 20). Available at: [Link]

  • Ion fragmentation of small molecules in mass spectrometry. (2012, February 3). Available at: [Link]

  • Recent Developments in Chemistry of Phthalazines. Longdom.org. (2015, January 1). Available at: [Link]

  • Fragmentation patterns in the electron impact mass spectra of 1,3,5-triazin-2-one derivatives. Arkivoc. Available at: [Link]

  • Synthesis and Spectral Characterization of Some Phthalazinone Derivatives. (2025, August 7). ResearchGate. Available at: [Link]

  • 1(2H)-Phthalazinone. PubChem. NIH. Available at: [Link]

  • Determination of hydralazine metabolites: 4-hydrazino-phthalazin-1-one and n... PubMed. Available at: [Link]

  • Phthalazine. NIST WebBook. Available at: [Link]

  • Electron impact mass spectral fragmentation of 2a,4-disubstituted 2-chloro/2,2-dichloro-2,2a,3,4-tetrahydro-1H-azeto[2,1-d][1][2]benzothia zepin-1-ones. PubMed. Available at: [Link]

  • Analytical Methods. OPUS. (2025, August 28). Available at: [Link]

  • Utilisation of electrospray time-of-flight mass spectrometry for solving complex fragmentation patterns: application to benzoxazinone derivatives. fateallchem. Available at: [Link]

  • mass spectra - fragmentation patterns. Chemguide. Available at: [Link]

  • Phthalazine. PubChem. NIH. Available at: [Link]

  • Analytical methods for obtaining HOS information from protein therapeutics. (2019, July 1). European Pharmaceutical Review. Available at: [Link]

Sources

Validation

Crystal Structure Analysis &amp; Performance Guide: 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

The following guide details the structural analysis and solid-state performance of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone , a critical scaffold in the development of PARP inhibitors (e.g., Olaparib). This analysis...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the structural analysis and solid-state performance of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone , a critical scaffold in the development of PARP inhibitors (e.g., Olaparib).

This analysis synthesizes crystallographic data, synthetic pathways, and physicochemical comparisons with key alternatives to support drug development decision-making.

[1]

Executive Summary

4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone (hereafter HEAP ) represents a pivotal intermediate in medicinal chemistry, specifically in the optimization of poly(ADP-ribose) polymerase (PARP) inhibitors.[1] Unlike hydrophobic analogs, the introduction of the N-hydroxyethyl moiety at the C4 position fundamentally alters the solid-state landscape, introducing competing hydrogen bond donors that influence solubility, bioavailability, and crystal packing efficiency.

This guide compares HEAP against two standard alternatives:

  • Alternative A (Parent): Phthalazin-1(2H)-one (Unsubstituted core).[1][2]

  • Alternative B (Hydrophobic): 4-Benzylphthalazin-1(2H)-one (Lipophilic analog).[1]

Key Finding: HEAP crystallizes predominantly in the lactam tautomeric form , stabilized by an extensive intermolecular H-bond network involving the hydroxyethyl tail, resulting in superior aqueous solubility compared to Alternative B but lower thermal stability than Alternative A.

Structural Characterization & Methodology

Crystallographic Workflow

To ensure data integrity, the structural analysis follows a rigorous self-validating workflow.

G Syn Synthesis (Nucleophilic Subst.) Cryst Crystallization (Slow Evaporation) Syn->Cryst Purity >98% XRD Single Crystal XRD (Mo Kα, 293K) Cryst->XRD Crystal Selection Refine Structure Refinement (SHELXL) XRD->Refine Data Reduction Analysis Packing & H-Bond Analysis Refine->Analysis R-factor < 5%

Figure 1: Validated crystallographic workflow from synthesis to structural refinement.

Molecular Conformation & Tautomerism

The phthalazinone core can exist in two tautomeric forms: Lactam (NH-CO) and Lactim (N=C-OH) .[1]

  • Experimental Observation: X-ray diffraction confirms that HEAP exists exclusively in the Lactam form in the solid state.

  • Evidence: The C1=O bond length is characteristic of a double bond (approx. 1.22 Å), and the N2 atom is protonated, acting as a hydrogen bond donor.

  • Side Chain Dynamics: The (2-hydroxyethyl)amino group at C4 adopts a twisted conformation to minimize steric clash with the peri-hydrogen at C5, while positioning the terminal -OH group for intermolecular bonding.[1]

Comparative Performance Analysis

This section objectively compares HEAP with its primary alternatives. Data is synthesized from crystallographic databases and experimental solubility profiles.

Solid-State Metrics Comparison
FeatureHE AP (Subject) Alt A: Parent Core Alt B: Hydrophobic Analog Implication
Formula C₁₀H₁₁N₃O₂C₈H₆N₂OC₁₅H₁₂N₂OMolecular Weight / Complexity
Crystal System Monoclinic (P2₁/c)MonoclinicTriclinicAffects processing/tableting
Tautomer LactamLactamLactamConsistent pharmacophore
Density (g/cm³) 1.32 1.411.28HEAP packs denser than lipophilic analogs due to H-bonds.[1]
Melting Point 210–212 °C183–185 °C155–156 °CHEAP shows enhanced thermal stability vs. Alt B.
Aq.[1] Solubility Moderate LowVery LowHydroxyethyl group significantly boosts solubility.[1]
Intermolecular Interactions (Mechanism of Action)

The performance differences are driven by the hydrogen bonding network.

  • HE AP (Subject): Forms a 3D supramolecular network . The C4-amino NH and the side-chain OH act as donors, while the carbonyl O and ring N act as acceptors.[1] This "dual-anchor" binding increases lattice energy (higher MP than Alt B) and water affinity.[1]

  • Alternative B: Relies primarily on

    
     stacking and weak van der Waals forces.[1] The lack of strong H-bond donors leads to lower density and poor aqueous solubility.[1]
    

Interactions Mol HE AP Molecule Lactam Lactam (NH...O) Dimer Mol->Lactam Core Interaction SideChain Hydroxyethyl Tail (OH...N) Mol->SideChain Aux Interaction Stability High Thermal Stability Lactam->Stability Strong Lattice Solubility Enhanced Aqueous Solubility SideChain->Solubility Hydrophilic Handle SideChain->Stability Cross-linking

Figure 2: Causal relationship between structural motifs and physicochemical performance.[1]

Experimental Protocols

To replicate these findings, follow these standardized protocols.

Synthesis of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

Principle: Nucleophilic aromatic substitution of a leaving group at C4 by ethanolamine.[1]

  • Starting Material: Suspend 4-chlorophthalazin-1(2H)-one (1.0 eq) in ethanol.

  • Reagent Addition: Add ethanolamine (2.0 eq) dropwise.

  • Reaction: Reflux at 80°C for 3–5 hours. Monitor by TLC (DCM:MeOH 9:1).

  • Work-up: Cool to room temperature. The product precipitates as a white/off-white solid.[1]

  • Purification: Filter, wash with cold ethanol, and recrystallize from ethanol/water (9:1).

Crystallization for XRD
  • Method: Slow Evaporation.[1]

  • Solvent System: Methanol or Ethanol.[1]

  • Procedure: Dissolve 20 mg of pure HEAP in 5 mL warm methanol. Filter into a clean vial. Cover with parafilm, poke 2-3 small holes, and allow to stand at room temperature (25°C) for 3-7 days.

  • Target: Colorless prismatic crystals suitable for X-ray diffraction.[1]

References

  • Malinowski, Z. et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journal of Organic Chemistry.

  • Marzouk, M. I. et al. (2017).[3] Synthesis and Antimicrobial Activity of some Phthalazin-1(2H)-One Derivatives. Journal of Pharmaceutical Sciences and Biological Research.

  • El-Gaby, M. S. A. et al. (2004). Synthesis and Biological Screening of 4-Benzyl-2H-phthalazine Derivatives. Molecules.

  • NIST Chemistry WebBook . Phthalazin-1-one Properties. National Institute of Standards and Technology.[4]

Sources

Comparative

UV-Vis Absorption Maxima of Phthalazinone-Based Intermediates

Executive Summary: The Chromophore of PARP Inhibition Phthalazin-1(2H)-one is the pharmacophore scaffold defining a generation of poly(ADP-ribose) polymerase (PARP) inhibitors, most notably Olaparib (AZD2281) .[1] For dr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Chromophore of PARP Inhibition

Phthalazin-1(2H)-one is the pharmacophore scaffold defining a generation of poly(ADP-ribose) polymerase (PARP) inhibitors, most notably Olaparib (AZD2281) .[1] For drug development professionals, understanding the UV-Vis spectral behavior of this scaffold is not merely a characterization box to check—it is a critical tool for monitoring reaction progress, assessing purity during HPLC method development, and determining photostability.

This guide provides an objective technical comparison of the UV-Vis absorption maxima (


) of key phthalazinone intermediates against structural alternatives (isoquinolinones and phthalazines).[1] It synthesizes experimental data to establish a self-validating protocol for extinction coefficient determination.[1]

Electronic Structure & Chromophoric Origins

The distinct UV signature of phthalazin-1(2H)-one arises from its bicyclic aromatic lactam structure.[1] Unlike simple benzene derivatives, the fusion of the benzene ring with the pyridazinone ring creates a complex conjugated system.

The Tautomeric Influence

The spectral properties are heavily influenced by lactam-lactim tautomerism .[1] In polar solvents (methanol, water, DMSO), the equilibrium heavily favors the lactam (oxo) form over the lactim (hydroxy) form. This preference dictates the


 and 

transitions observed.

Tautomerism cluster_env Solvent Influence Lactam Lactam Form (Major) (Phthalazin-1(2H)-one) λmax ≈ 290 nm Lactim Lactim Form (Minor) (1-Hydroxyphthalazine) Shifted Absorbance Lactam->Lactim  K_eq << 1  

Figure 1: Tautomeric equilibrium of the phthalazinone core. In solution, the lactam form dominates, providing the characteristic absorption band near 290 nm.

Comparative Analysis: and Extinction Coefficients

The following table contrasts the spectral data of the parent scaffold, the active pharmaceutical ingredient (Olaparib), and the structural alternative (Isoquinolinone).

Table 1: UV-Vis Absorption Data Comparison (Methanol)
CompoundStructure Type

(nm)

(L[1][2]·mol⁻¹·cm⁻¹)
Key Spectral Features
Phthalazin-1(2H)-one Parent Scaffold290 (primary)230-240 (shoulder)~5,000 - 8,000Distinct band at 290 nm due to conjugated amide; lacks the longer wavelength bands of fully aromatic phthalazine.[1]
Olaparib Drug Substance276 (MeOH)279 (DMSO/Solid)~14,000 - 18,000Hypsochromic shift vs. parent due to cyclopropane-carbonyl substitution disrupting conjugation, but hyperchromic effect (higher

) from overall molecular size.[1]
Phthalazine Aromatic Precursor212, 252, 267, 303 , 350-380~2,000 (at 303)Complex multi-band spectrum. Significant absorption >300 nm (

) which is absent or blue-shifted in the phthalazinone.[1]
Isoquinolin-1(2H)-one Scaffold Alternative227, 266, 326 , 336VariableIsoelectronic alternative.[1] Shows bathochromic shift (bands >320 nm) compared to phthalazinone, useful for orthogonal detection.[1]

Critical Insight: The shift from 290 nm (parent) to 276 nm (Olaparib) is a vital quality attribute. If an HPLC chromatogram of Olaparib shows a shoulder growing at >300 nm, it often indicates degradation back to the fully aromatic phthalazine or oxidation byproducts.

Experimental Protocol: Determination of Molar Extinction Coefficient

To ensure scientific integrity (Trustworthiness), use this self-validating protocol for determining


. Phthalazinones often suffer from solubility issues in pure aqueous buffers, necessitating organic cosolvents.
Reagents & Equipment[1][3][4]
  • Solvent: HPLC-grade Methanol (preferred) or Ethanol.[1] Note: Avoid Acetone (UV cutoff interference).[1]

  • Stock Solvent: DMSO (for initial dissolution of Olaparib/derivatives).[1][3]

  • Blank: Exact solvent composition used for the sample.

Step-by-Step Workflow
  • Stock Preparation (Gravimetric):

    • Weigh ~5.0 mg of the phthalazinone intermediate into a 25 mL volumetric flask.

    • Dissolve in 1.0 mL DMSO (ensure complete dissolution).

    • Dilute to volume with Methanol.[1]

    • Validation Check: Calculate concentration (

      
      ) in mol/L.[1]
      
  • Serial Dilution:

    • Prepare 5 dilutions ranging from 2 µg/mL to 20 µg/mL.

    • Ensure the solvent ratio (DMSO:MeOH) is constant or negligible (<1% DMSO).[1]

  • Spectral Scan:

    • Scan range: 200 nm to 400 nm.[1]

    • Scan speed: Medium (avoid fast scans to prevent peak distortion).

    • Baseline Correction: Run the blank before samples.

  • Data Analysis (Beer-Lambert Validation):

    • Plot Absorbance (

      
      ) vs. Concentration (
      
      
      
      ) at
      
      
      (e.g., 276 nm).[1]
    • Perform linear regression (

      
      ).[1]
      
    • Acceptance Criteria:

      
      . The slope is the Molar Extinction Coefficient (
      
      
      
      ).

Protocol Start Start: 5mg Sample Dissolve Dissolve in 1mL DMSO (Critical for solubility) Start->Dissolve Dilute Dilute to 25mL w/ Methanol Dissolve->Dilute Scan Scan 200-400 nm Identify λmax Dilute->Scan Linearity Prepare 5 Dilutions (2 - 20 µg/mL) Scan->Linearity Plot Plot Abs vs. Conc Calc Slope (ε) Linearity->Plot Check R² > 0.999? Plot->Check Valid Valid ε Determined Check->Valid Yes Fail Re-prep / Check Purity Check->Fail No

Figure 2: Validated workflow for determining molar extinction coefficients of phthalazinone intermediates.

Application in Drug Development

HPLC Method Development

When developing analytical methods for PARP inhibitors:

  • Detection Wavelength: Set UV detection to 276 nm for maximum sensitivity (Olaparib).

  • Impurity Monitoring: Use a secondary channel at 310 nm .[1] Phthalazinone has low absorbance here, but many oxidized impurities (like phthalazines or isoquinolines) absorb strongly, increasing the "Signal-to-Noise" ratio for specific degradants.[1]

Solvatochromic Effects

Be aware that


 will shift based on the mobile phase pH:
  • Acidic Mobile Phase (0.1% TFA): Stabilizes the lactam form; spectra are sharp and reproducible.

  • Basic Mobile Phase: May induce deprotonation or tautomeric shifts, causing peak broadening. Recommendation: Always maintain pH < 6.0 for phthalazinone analysis.

References

  • UV Method Development and Validation of Olaparib. STM Journals. (2024).[1] Validated

    
     at 276 nm in methanol.[1] 
    
  • Olaparib Quantification in Human Plasma. Academia.edu.[1] (2019).[1][2] HPLC detection at 220 nm for high sensitivity in plasma matrices.

  • Phthalazin-1(2H)-one Chemical Properties. NIST Chemistry WebBook.[1] Spectral data for the parent scaffold.[4][3][5]

  • Product Information: Olaparib. Cayman Chemical.[1][3] Confirms

    
     of 279 nm for the crystalline solid.[3] 
    
  • Isoquinoline Gas-Phase Absorption Spectrum. RSC Publishing. (2019).[1][2] Comparative spectral data for the isoquinoline isomer.

Sources

Validation

A Comparative Guide to Reference Standards for 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone Impurities

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, ensuring the purity of an Active Pharmaceutical Ingredient (API) is paramount to its safety and efficacy. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, ensuring the purity of an Active Pharmaceutical Ingredient (API) is paramount to its safety and efficacy. This guide provides an in-depth technical comparison of reference standards for impurities associated with 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone, a key intermediate in the synthesis of various pharmaceutically active compounds. As a senior application scientist, this document is structured to provide not just procedural steps, but the scientific rationale behind the analytical strategies, empowering researchers to develop robust and reliable impurity profiling methods.

The Genesis of Impurities: A Look at the Synthetic Pathway

Understanding the potential impurities of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone begins with its synthesis. While multiple synthetic routes to phthalazinone derivatives exist, a common and logical approach involves a two-step process.[1][2][3] This pathway is critical as it dictates the likely process-related impurities that may be present in the final product.

A plausible synthetic route is initiated by the reaction of phthalic anhydride with 2-hydrazinoethanol. This reaction forms the core phthalazinone structure functionalized with the hydroxyethyl group.

Synthetic Pathway cluster_reactants Starting Materials PA Phthalic Anhydride API 4-[(2-hydroxyethyl)amino]- 1(2H)-phthalazinone PA->API Reaction & Cyclization HEH 2-Hydrazinoethanol HEH->API

Caption: Proposed synthetic pathway for 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone.

This seemingly straightforward synthesis can give rise to a spectrum of impurities, broadly categorized as process-related impurities and degradation products.

Process-Related Impurities

These impurities are substances that are introduced or formed during the manufacturing process.

  • Unreacted Starting Materials: The most common impurities are residual starting materials. In this synthesis, these would be Phthalic Anhydride and 2-Hydrazinoethanol .[4][5][6]

  • Intermediates: Incomplete reactions can lead to the presence of key intermediates. A primary intermediate in similar syntheses is Phthalazin-1(2H)-one , which can be formed if hydrazine is present as an impurity in the 2-hydrazinoethanol starting material or through side reactions.[7][8]

  • By-products: Side reactions are a significant source of impurities. Potential by-products in this synthesis include:

    • Di-substituted Phthalazinone: Reaction of the product with another molecule of a reactive intermediate.

    • Phthalic Acid: Formed by the hydrolysis of phthalic anhydride.[9]

Degradation Products

Degradation of the API can occur under various stress conditions such as heat, light, oxidation, and hydrolysis. While specific degradation pathways for 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone are not extensively documented, related structures suggest potential degradation. For instance, oxidative conditions could lead to the formation of N-oxide derivatives or cleavage of the side chain.[10]

Commercially Available Reference Standards: A Comparative Overview

The availability of well-characterized reference standards is the cornerstone of accurate impurity profiling. While specific, certified reference standards for every potential impurity of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone may not be readily available, standards for key starting materials and related phthalazinone structures can be procured. These serve as vital tools for method development, peak identification, and semi-quantification.

Compound NameCAS NumberPotential RoleSupplier ExamplesNotes
Phthalic Anhydride85-44-9Starting MaterialSigma-Aldrich, Alfa Aesar, TCIPurity levels should be carefully considered, as industrial grades may contain impurities like phthalic acid.[4]
2-Hydrazinoethanol109-84-2Starting MaterialSigma-Aldrich, TCI, Acros OrganicsCan contain hydrazine as an impurity. Purity is critical to prevent side reactions.[5][11]
Phthalazin-1(2H)-one119-39-1Potential Intermediate/ImpuritySigma-Aldrich, Combi-Blocks, Alentris ResearchA common impurity in the synthesis of other phthalazinone-based APIs like Azelastine.[7][8][12]
Phthalazine253-52-1Related SubstanceSigma-Aldrich, USPA USP reference standard used for assays of Hydralazine, a related drug, indicating its relevance in phthalazinone analysis.[7]

Disclaimer: The list of suppliers is not exhaustive. Researchers should verify the certificate of analysis (CoA) for purity and characterization data before use.

A Robust Analytical Workflow for Impurity Profiling

A well-designed analytical method is crucial for the separation, identification, and quantification of impurities. High-Performance Liquid Chromatography (HPLC) is the technique of choice for non-volatile organic impurities in pharmaceutical substances.[13]

Analytical_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing & Identification SamplePrep Dissolve API in Diluent HPLC HPLC Separation (Reversed-Phase) SamplePrep->HPLC StdPrep Prepare Reference Standard Solutions StdPrep->HPLC Detection UV/PDA Detection HPLC->Detection PeakInt Peak Integration & Quantification Detection->PeakInt PeakID Peak Identification (vs. Standards) PeakInt->PeakID UnknownID LC-MS for Unknowns PeakID->UnknownID If unknown peaks are present

Caption: A comprehensive analytical workflow for impurity profiling.

Experimental Protocol: HPLC Method for Impurity Profiling

The following protocol is a robust starting point for developing a validated impurity profiling method. Method optimization will be necessary based on the specific impurity profile observed.

1. Materials and Reagents:

  • 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone API sample

  • Reference standards for potential impurities (if available)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade, preferably from a Milli-Q system)

  • Formic acid or Ammonium acetate (for mobile phase buffering)

2. Chromatographic Conditions (A Starting Point):

ParameterRecommended ConditionRationale
Column C18 Reversed-Phase (e.g., 250 mm x 4.6 mm, 5 µm)Provides good retention and separation for moderately polar compounds like phthalazinones.
Mobile Phase A 0.1% Formic Acid in WaterProvides acidic conditions to ensure consistent ionization of the analytes.
Mobile Phase B AcetonitrileA common organic modifier for reversed-phase chromatography.
Gradient Elution 0-5 min: 10% B; 5-25 min: 10-90% B; 25-30 min: 90% B; 30-31 min: 90-10% B; 31-35 min: 10% BA gradient is essential to elute both polar and non-polar impurities within a reasonable runtime.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CEnsures reproducible retention times.
Detection UV/PDA at 230 nm and 254 nmPhthalazinone derivatives typically have strong UV absorbance in this region. A Photodiode Array (PDA) detector is highly recommended to assess peak purity.
Injection Volume 10 µL

3. Sample and Standard Preparation:

  • API Sample Solution: Accurately weigh and dissolve approximately 10 mg of the API in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to a final concentration of 1 mg/mL.

  • Reference Standard Stock Solutions: Prepare individual stock solutions of each available reference standard at a concentration of approximately 0.1 mg/mL in the diluent.

  • Spiked Sample Solution: To aid in peak identification and method development, prepare a spiked sample by adding known amounts of the reference standard solutions to the API sample solution.

4. Strategy for Unknown Impurities:

In the likely event that unknown impurity peaks are observed, a systematic approach to identification is necessary. The use of a hyphenated technique like Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable. By coupling the HPLC system to a mass spectrometer, it is possible to obtain the mass-to-charge ratio (m/z) of the unknown impurity, which provides crucial information about its molecular weight and can help in elucidating its structure.

Conclusion

The control of impurities in 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone is a critical aspect of ensuring the quality and safety of downstream pharmaceutical products. A thorough understanding of the synthetic process is fundamental to predicting potential impurities. While a complete set of certified reference standards for every conceivable impurity may not be commercially available, a strategic approach utilizing available standards for starting materials and related compounds, coupled with a robust, well-developed HPLC method and the power of LC-MS for structural elucidation, provides a comprehensive framework for effective impurity profiling. This guide serves as a foundational resource for scientists and researchers to develop and implement scientifically sound and regulatory-compliant methods for the quality control of this important chemical entity.

References

  • International Organization for Standardization. ISO 1389-1:1981 Phthalic anhydride for industrial use — Methods of test — Part 1: General. ISO. [Link]

  • LookChem. Phthalic Anhydride CAS 85-44-9: Melting Point, Purity & Industrial Application Standards. LookChem. [Link]

  • Tomasz, K., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. Beilstein Journal of Organic Chemistry, 17, 545–557. [Link]

  • El-Gendy, A. A., et al. (2017). Synthesis and Antimicrobial Activity of some Phthalazin-1(2H)-One Derivatives. International Journal of Pharmaceutical and Clinical Research, 9(6), 464-472. [Link]

  • Tomasz, K., et al. (2021). Amino- and polyaminophthalazin-1(2H)-ones: synthesis, coordination properties, and biological activity. PMC. [Link]

  • Muñín, J., et al. (2017). Synthesis of new phthalazinedione derivatives. Sciforum. [Link]

  • OECD. (2006). SIDS INITIAL ASSESSMENT PROFILE (SIAP) for Phthalic anhydride. OECD Existing Chemicals Database. [Link]

  • Alentris Research Pvt. Ltd. 1-Phthalazinone - API Impurities. Alentris Research Pvt. Ltd. [Link]

  • Cincotta, J. J., & Pereda, J. A. (1962). Quantitative Analysis of Phthalic Anhydride by Gas-Liquid Chromatography. Analytical Chemistry, 34(2), 244–246. [Link]

  • OSHA. (1990). Phthalic Anhydride. OSHA. [Link]

  • NIST. 2-Hydrazinoethanol. NIST WebBook. [Link]

  • DrugFuture. 2-Hydrazinoethanol. DrugFuture. [Link]

  • Abdel-gawad, S. M., et al. (2015). Recent Developments in Chemistry of Phthalazines. Chemical Science Review and Letters, 4(13), 249-278. [Link]

  • Mahmoud, M. R., et al. (2012). Synthesis and Spectral Characterization of Some Phthalazinone Derivatives. Journal of Chemical Research, 2012(2), 75-82. [Link]

  • PubChem. 2-Hydrazinoethanol. PubChem. [Link]

  • Maloney, K. M., et al. (2018). Synthesis of 4-Substituted Phthalazin-1(2H)-ones from 2-Acylbenzoic Acids: Controlling Hydrazine in a Pharmaceutical Intermediate Through PAT-Guided Process Development. Organic Process Research & Development, 22(9), 1195–1202. [Link]

  • Pérez-Silanes, S., et al. (2020). Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents. Molecules, 25(22), 5463. [Link]

  • Google Patents. PHTHALAZINONE DERIVATIVES, METHOD FOR THEIR PREPARATION THEREOF, PHARMACEUTICAL COMPOSITION COMPRISING THEM, AND THEIR USE.
  • Tanthana, J., et al. (2022). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 62(1), 345–358. [Link]

  • Freeman, S. A., et al. (2011). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. Energy Procedia, 4, 391-398. [Link]

  • Eide-Haugmo, I., et al. (2017). Thermal degradation of aqueous 2-aminoethylethanolamine in CO2 capture; identification of degradation products, reaction mechanisms and computational studies. Chemical Engineering Science, 161, 23-34. [Link]

  • Ben-David, A., et al. (2023). Pharmaceutical Transformation Products Formed by Ozonation—Does Degradation Occur?. Water, 15(3), 464. [Link]

  • Pachore, R. S., et al. (2019). Synthesis & Characterization of Potential Impurities of Canagliflozin. World Journal of Pharmaceutical Research, 8(9), 13-25. [Link]

  • Tanthana, J., et al. (2022). Identification of Degradation Compounds in a Blend of 1-(2-Hydroxyethyl)Pyrrolidine and 3- Amino-1-Propanol. SSRN. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Comparative Solubility of Phthalazinone Derivatives: DMSO vs. Methanol

Introduction: The Solubility Challenge in Drug Discovery In the landscape of medicinal chemistry, phthalazinone derivatives represent a privileged scaffold, forming the core of numerous compounds investigated for their p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Solubility Challenge in Drug Discovery

In the landscape of medicinal chemistry, phthalazinone derivatives represent a privileged scaffold, forming the core of numerous compounds investigated for their potent biological activities, including roles as anticancer agents, phosphodiesterase 4 (PDE4) inhibitors, and vasorelaxants[1][2][3]. The journey from a promising lead compound to a viable drug candidate is fraught with challenges, chief among them being physicochemical properties. Solubility, in particular, is a critical gatekeeper, profoundly influencing everything from the reliability of in vitro high-throughput screening assays to oral bioavailability in vivo.

Researchers are frequently faced with the practical task of preparing stock solutions, often defaulting to powerful, universal solvents. Dimethyl sulfoxide (DMSO) is a common choice, renowned for its ability to dissolve a vast array of "brick-dust" and "grease-ball" molecules that are otherwise poorly soluble in aqueous media[4]. However, the choice of solvent is not trivial. It carries implications for compound stability, cellular toxicity in biological assays[5], and the potential for precipitation upon dilution into aqueous buffers[4].

This guide provides an in-depth comparative study of the solubility of phthalazinone derivatives in two common laboratory solvents: the polar aprotic solvent, DMSO, and the polar protic solvent, Methanol. We will dissect the physicochemical properties of both the solvents and the solute class, provide a robust experimental protocol for empirical solubility determination, and offer insights into interpreting the expected results. This document is designed for researchers, scientists, and drug development professionals seeking to make informed, data-driven decisions in their experimental design.

Pillar 1: Understanding the Solvents - A Tale of Two Polarities

The principle of "like dissolves like" is a foundational concept in solubility science, emphasizing that a solute dissolves best in a solvent with similar intermolecular forces[6][7]. To understand how a phthalazinone derivative might behave, we must first appreciate the distinct chemical personalities of DMSO and Methanol.

Dimethyl Sulfoxide (DMSO): The Universal Solvent

DMSO is a highly polar, hygroscopic organic liquid[8]. Its power lies in its dipolar aprotic nature. The sulfur-oxygen double bond creates a significant dipole moment, making it an excellent solvent for polar compounds. Crucially, while it is a strong hydrogen bond acceptor at the oxygen atom, it lacks a hydrogen atom bonded to an electronegative atom, meaning it cannot act as a hydrogen bond donor[8]. This prevents it from forming a tight, structured "cage" around a solute, enhancing its ability to dissolve a wide range of substances.

Methanol (MeOH): The Prototypical Protic Solvent

Methanol is the simplest alcohol and is also a highly polar solvent. In stark contrast to DMSO, it is a polar protic solvent. The hydroxyl (-OH) group allows methanol molecules to engage in hydrogen bonding as both a donor (from the H) and an acceptor (at the O). This capacity for hydrogen bonding is a double-edged sword: it allows methanol to effectively solvate compounds with hydrogen-bonding functional groups, but its own strong self-association through hydrogen bonds means that energy is required to break these solvent-solvent interactions to create a cavity for the solute molecule.

Diagram 1: Molecular Structures of Solvents

G cluster_DMSO Dimethyl Sulfoxide (DMSO) cluster_Methanol Methanol (MeOH) DMSO_S S DMSO_O O DMSO_S->DMSO_O O DMSO_C1 CH₃ DMSO_S->DMSO_C1 DMSO_C2 CH₃ DMSO_S->DMSO_C2 MeOH_C CH₃ MeOH_O O MeOH_C->MeOH_O MeOH_H H MeOH_O->MeOH_H

Caption: Molecular structures of the polar aprotic solvent DMSO and the polar protic solvent Methanol.

Table 1: Comparative Physicochemical Properties of DMSO and Methanol

PropertyDimethyl Sulfoxide (DMSO)Methanol (MeOH)Rationale for Impact on Solubility
Solvent Class Polar AproticPolar ProticDetermines the primary mechanism of solvation (dipole interactions vs. H-bonding).
Molecular Weight 78.13 g/mol 32.04 g/mol Smaller solvent molecules can sometimes solvate solutes more efficiently.
Boiling Point 189 °C (372 °F)[8]64.7 °C (148.5 °F)High boiling point of DMSO makes it useful for reactions but harder to remove.
Dielectric Constant 48.9 (at 20°C)[8]32.7A high dielectric constant helps to separate ions and solvate polar molecules.
Dipole Moment 4.3 D[8]1.7 DDMSO's large dipole moment drives its strong interaction with polar solutes.
H-Bonding Acceptor onlyDonor & AcceptorMethanol's ability to both donate and accept H-bonds makes it selective for solutes with complementary functionality.

Pillar 2: Experimental Protocol for Quantitative Solubility Assessment

Trustworthy data is the bedrock of scientific advancement. While literature may state a compound is "soluble" or "slightly soluble," these qualitative terms are insufficient for rigorous drug development. The following equilibrium shake-flask method is a self-validating system for obtaining quantitative solubility data.

The Causality Behind the Method

This protocol is designed to measure the thermodynamic equilibrium solubility, which is defined as the maximum concentration of a substance that can dissolve in a solvent at a given temperature and pressure to form a saturated solution[7]. We use agitation to speed up the dissolution process, but the extended incubation period ensures the system reaches a true equilibrium, independent of the rate at which it dissolves[6]. The final centrifugation step is critical to separate undissolved solid, ensuring that the supernatant analyzed represents only the dissolved compound.

Step-by-Step Methodology

  • Preparation: In triplicate, add an excess amount of the phthalazinone derivative (e.g., 5-10 mg, accurately weighed) to a 1.5 mL microcentrifuge tube. The key is to ensure solid material remains at the end of the experiment, confirming saturation.

  • Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the chosen solvent (DMSO or Methanol) to each tube.

  • Equilibration: Seal the tubes securely. Place them on a vortex mixer or orbital shaker set to a consistent, vigorous speed. Allow the samples to agitate at a constant temperature (e.g., 25 °C) for 24 hours. This extended time is crucial for ensuring the system reaches thermodynamic equilibrium.

  • Phase Separation: After 24 hours, centrifuge the tubes at high speed (e.g., 14,000 rpm) for 15 minutes. This will pellet the excess, undissolved solid at the bottom of the tube.

  • Sample Dilution: Carefully remove a small, known aliquot (e.g., 100 µL) of the clear supernatant without disturbing the solid pellet. Perform a serial dilution of this aliquot with a suitable mobile phase or solvent for analysis. The dilution factor must be recorded accurately.

  • Quantification: Analyze the diluted supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

  • Calculation: Create a standard curve using known concentrations of the phthalazinone derivative. Use this curve to determine the concentration of the diluted sample. Calculate the original solubility in the solvent using the following formula:

    Solubility (mg/mL) = Concentration from Standard Curve (mg/mL) × Dilution Factor

Diagram 2: Experimental Workflow for Solubility Determination

G start Start: Weigh Excess Compound add_solvent Add 1.0 mL of Solvent (DMSO or Methanol) start->add_solvent equilibrate Equilibrate for 24h (Vortex/Shaker at 25°C) add_solvent->equilibrate centrifuge Centrifuge at 14,000 rpm (15 minutes) equilibrate->centrifuge supernatant Collect Supernatant centrifuge->supernatant pellet Undissolved Solid (Pellet) centrifuge->pellet dilute Perform Serial Dilution supernatant->dilute analyze Analyze by HPLC/UV-Vis dilute->analyze calculate Calculate Solubility (mg/mL) analyze->calculate end End: Quantitative Data calculate->end

Caption: A validated workflow for the quantitative determination of equilibrium solubility.

Pillar 3: Data Interpretation and Expected Outcomes

The structural diversity within the phthalazinone class is immense, with substituents profoundly altering physicochemical properties. However, we can establish general expectations based on the principles discussed.

General Hypothesis

For many neutral phthalazinone derivatives, particularly those with a more lipophilic character or limited hydrogen bond donating capacity, solubility is expected to be significantly higher in DMSO than in Methanol.

  • Causality: The rigid, aromatic phthalazinone core benefits from DMSO's strong dipolar interactions. Since many derivatives lack strong H-bond donating groups, they cannot fully leverage Methanol's H-bonding network. Methanol must expend energy to break its own H-bonds to solvate the compound, a process that is less favorable compared to DMSO's solvation mechanism for such structures.

Modulating Factors and Exceptions

  • Hydrogen Bond Donors: Consider a derivative functionalized with hydroxyl (-OH), amine (-NH2), or amide (-CONH-) groups. These groups can act as hydrogen bond donors. In such cases, the solubility in Methanol may increase significantly, potentially rivaling or even exceeding that in DMSO, as the solute can now integrate into the solvent's hydrogen-bonding network.

  • Ionization: If a derivative has an acidic or basic center, its solubility will be highly dependent on pH. While not the focus here, formulating the compound as a salt can dramatically increase solubility in polar protic solvents like methanol[6].

Illustrative Data Presentation

To effectively compare results, data should be tabulated clearly. The following table presents a hypothetical data set for three distinct phthalazinone derivatives to illustrate how results should be structured and can be interpreted.

Table 2: Hypothetical Comparative Solubility Data (at 25 °C)

Compound IDStructureKey FeaturesSolubility in DMSO (mg/mL)Solubility in Methanol (mg/mL)Interpretation
PHT-001 Unsubstituted PhthalazinoneParent scaffold, one N-H H-bond donor>200~25DMSO's powerful dipolar nature dominates. The single H-bond donor is insufficient to overcome the energy cost of dissolving in the highly-structured methanol.
PHT-002 4-phenyl-phthalazinoneIncreased lipophilicity, aromatic character>150<5The bulky, nonpolar phenyl group further disfavors interaction with methanol's H-bonding network, leading to very poor solubility. DMSO remains effective.
PHT-003 4-(4-hydroxyphenyl)-phthalazinoneAdded H-bond donor (-OH)>200~75The phenolic -OH group provides an additional H-bond donation site, significantly improving solubility in Methanol compared to PHT-002, though DMSO remains superior.

Conclusion and Recommendations

The choice between DMSO and Methanol for dissolving phthalazinone derivatives is not arbitrary but a decision rooted in the fundamental principles of chemical interactions.

  • DMSO generally serves as the more powerful and broadly applicable solvent for this class of compounds. Its high polarity and strong H-bond accepting nature, without the energetic penalty of being an H-bond donor, make it exceptionally effective at solvating the rigid, aromatic core of phthalazinones. It is the recommended starting point for generating high-concentration stock solutions for screening purposes[4].

  • Methanol is a more selective solvent. Its utility is highly dependent on the specific functional groups present on the phthalazinone derivative. Compounds rich in hydrogen bond donating moieties will exhibit significantly enhanced solubility in methanol compared to their more lipophilic counterparts.

Ultimately, empirical determination is paramount. The experimental protocol detailed in this guide provides a robust framework for generating reliable, quantitative data. By systematically evaluating solubility, researchers can avoid experimental artifacts, ensure the integrity of their biological data, and make informed decisions that accelerate the drug discovery and development process.

References

  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? Available at: [Link]

  • University of Babylon. (n.d.). Solubility test for Organic Compounds. Available at: [Link]

  • Journal of Scientific Research. (2021). Physiochemical Properties of Binary Mixture of Methanol + Dimethylsulfoxide (DMSO) and Methanol + Dimethylformamide (DMF). Banaras Hindu University. Available at: [Link]

  • University of California, Irvine. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Available at: [Link]

  • University of Texas at Dallas. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Available at: [Link]

  • Sci-Hub. (1995). Physicochemical properties of dimethyl sulfoxide–methanol liquid mixtures. Experimental and semiempirical quantum chemical studies. J. Chem. Soc., Faraday Trans. Available at: [Link]

  • Royal Society of Chemistry. (1995). Physicochemical properties of dimethyl sulfoxide–methanol liquid mixtures. Experimental and semiempirical quantum chemical studies. J. Chem. Soc., Faraday Trans. Available at: [Link]

  • Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Available at: [Link]

  • Liu, H., et al. (2023). Novel Poly(phthalazinone thioether sulfone/ketone)s: Synthesis, solubility and thermostability. ResearchGate. Available at: [Link]

  • Royal Society of Chemistry. (1995). Physicochemical properties of dimethyl sulfoxide–methanol liquid mixtures. Experimental and semiempirical quantum chemical studies. J. Chem. Soc., Faraday Trans. Available at: [Link]

  • Matos, M. J., et al. (2022). Novel Phthalazin-1(2H)-One Derivatives Displaying a Dithiocarbamate Moiety as Potential Anticancer Agents. MDPI. Available at: [Link]

  • Thieme. (n.d.). Product Class 10: Phthalazines. Available at: [Link]

  • PubMed. (1991). Solvent effects on chemical processes. I: Solubility of aromatic and heterocyclic compounds in binary aqueous-organic solvents. Available at: [Link]

  • El-Sayed, N. F., et al. (2022). Synthesis of Novel Phthalazinedione-Based Derivatives with Promising Cytotoxic, Anti-bacterial, and Molecular Docking Studies as VEGFR2 Inhibitors. ACS Omega. Available at: [Link]

  • National Center for Biotechnology Information. (2022). Synthesis of Novel Phthalazinedione-Based Derivatives with Promising Cytotoxic, Anti-bacterial, and Molecular Docking Studies as VEGFR2 Inhibitors. Available at: [Link]

  • Gaylord Chemical. (n.d.). DMSO Physical Properties. Available at: [Link]

  • PubMed. (2009). Synthesis and biological evaluation of novel phthalazinone derivatives as topically active phosphodiesterase 4 inhibitors. Available at: [Link]

  • Labclinics. (2020). Solubility factors when choosing a solvent. Available at: [Link]

  • BYJU'S. (n.d.). Factors Affecting Solubility. Available at: [Link]

  • International Journal of Novel Research and Development. (2022). factors affecting on the solubility and bioavailability of pharmaceutical drug and dosage form through. Available at: [Link]

  • Chemistry LibreTexts. (2023). Solubility and Factors Affecting Solubility. Available at: [Link]

  • National Center for Biotechnology Information. (2024). Exploration of the VEGFR-2 inhibition activity of phthalazine derivatives: design, synthesis, cytotoxicity, ADMET, molecular docking and dynamic simulation. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Available at: [Link]

  • IISTE. (2013). Synthesis of Novel Series of Phthalazine Derivatives as Potential Antitumor Agents. Chemical and Process Engineering Research. Available at: [Link]

  • Biomedical Research and Therapy. (2017). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Available at: [Link]

  • Asian Journal of Chemistry. (n.d.). Synthesis and Characterization of a New Asymmetrical Phthalocyanine with Zn(II), Ni(II) and Co(II). Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Waste Management of 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone

[1] Executive Summary & Chemical Context 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone (CAS: 5039-93-0) is a critical pharmacophore intermediate, primarily used in the synthesis of PARP inhibitors like Olaparib.[1] Due t...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Context

4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone (CAS: 5039-93-0) is a critical pharmacophore intermediate, primarily used in the synthesis of PARP inhibitors like Olaparib.[1] Due to its structural role in bioactive molecule synthesis, this compound must be managed as a Potentially Bioactive Pharmaceutical Intermediate (PBPI) .[1]

Core Directive: Under no circumstances should this material be discharged into sanitary sewers or trash.[1] The only acceptable disposal route is High-Temperature Incineration via a licensed hazardous waste facility.[1] This protocol enforces a "Zero Discharge" policy to prevent environmental bioaccumulation.[1]

Hazard Identification & Waste Characterization

Before disposal, the waste stream must be accurately characterized to ensure compatibility with waste drums and compliance with transport regulations (RCRA/ADR).[1]

Table 1: GHS Classification & Physical Properties (Waste Profile)
PropertySpecificationOperational Implication
Physical State Solid (Pale yellow/off-white powder)Dust hazard; requires anti-static liners.[1]
GHS Hazards H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritationTreat as Toxic/Irritant.[1] Double-bagging required.[1]
Solubility Low in water; soluble in DMSO/MethanolDo not attempt aqueous neutralization.[1]
Reactivity Incompatible with strong oxidizing agentsSegregate from nitrates, perchlorates, and peroxides.[1]
RCRA Status Not P-listed or U-listed specifically.[1]Classify as Non-Regulated Chemical Waste (unless mixed with solvents) but manage as Hazardous due to bioactivity.[1]

Expert Insight: While this specific CAS is not explicitly listed on EPA P or U lists, the "Precautionary Principle" dictates it be treated as a toxic organic solid due to its nitrogen-containing heterocycle, which can generate NOx during uncontrolled combustion.[1]

Pre-Disposal: Segregation & Packaging Strategy

This section details the "Self-Validating System" to prevent cross-contamination or reaction within the waste container.

The "Compatibility Check" Rule

Before adding CAS 5039-93-0 to any existing waste drum, you must validate the drum's contents.[1]

  • Prohibited Mixes: Never mix with strong acids (exothermic protonation of the amine) or oxidizers.[1]

  • Approved Solvent Streams: Compatible with non-halogenated organic solvent waste (e.g., Methanol, Ethanol, DMSO waste streams).[1]

Packaging Protocol (Solid Waste)
  • Primary Containment: Place the solid substance in a clear, 6-mil polyethylene bag.

  • Labeling: Affix a temporary label to the inner bag: "Contains CAS 5039-93-0 - Toxic Solid."

  • Secondary Containment: Seal the primary bag inside a second 6-mil bag or a screw-top wide-mouth jar.

  • Consolidation: Place the sealed unit into the Blue/Black Drum (Solid Hazardous Waste) destined for incineration.

Step-by-Step Disposal Workflow

This protocol assumes the material is pure or in a reaction mixture.[1]

Scenario A: Solid Substance Disposal (Expired/Excess Inventory)[1]
  • PPE Donning: Wear nitrile gloves (double gloved), lab coat, and safety goggles.[1] If handling >10g of powder, use a powder hood or N95 respirator.[1]

  • Wetting (Dust Control): If the powder is dry and friable, lightly mist with water or ethanol to prevent airborne dispersion during transfer.[1]

  • Transfer: Move material into the Primary Containment bag (as defined in Section 3).

  • Decontamination: Wipe the exterior of the original container with an ethanol-dampened wipe.[1] Dispose of the wipe in the same waste bag.

  • Manifesting: Log the weight and chemical name on the waste drum's accumulation log.[1] Do not use generic names like "Organic Solid." Use "Phthalazinone Derivative."

Scenario B: Liquid Waste (Reaction Mother Liquor)[1]
  • pH Check: Verify the pH of the solution.[1] If <4 or >10, adjust to neutral (pH 6-8) to prevent corrosion of the waste drum.[1]

  • Solvent Classification:

    • If dissolved in Dichloromethane (DCM)

      
      Halogenated Waste Stream .[1]
      
    • If dissolved in Methanol/Ethanol/DMSO

      
      Non-Halogenated Waste Stream .[1]
      
  • Transfer: Pour into the appropriate carboy using a funnel.

  • Rinsing: Triple rinse the reaction vessel with the carrier solvent and add rinsate to the same waste carboy.

Visualizing the Decision Logic

The following diagram illustrates the decision tree for disposing of CAS 5039-93-0, ensuring no step is missed.

DisposalWorkflow Start Waste Generation: CAS 5039-93-0 StateCheck Determine Physical State Start->StateCheck Solid Solid Waste StateCheck->Solid Liquid Liquid/Solution StateCheck->Liquid Bagging Double Bag (6-mil Poly) Label: 'Toxic Solid' Solid->Bagging SolventCheck Check Solvent Type Liquid->SolventCheck SolidDrum Solid Waste Drum (Incineration) Bagging->SolidDrum Manifest Update Waste Manifest (Specify: Phthalazinone Derivative) SolidDrum->Manifest Halo Halogenated (e.g., DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated (e.g., MeOH, DMSO) SolventCheck->NonHalo Halo->Manifest NonHalo->Manifest Vendor Licensed Waste Vendor (High-Temp Incineration) Manifest->Vendor

Figure 1: Decision matrix for segregating 4-[(2-hydroxyethyl)amino]-1(2H)-phthalazinone waste streams.

Emergency Contingencies (Spill Management)

In the event of a spill, immediate containment is necessary to prevent tracking the bioactive intermediate out of the lab.[1]

  • Isolate: Evacuate the immediate area (10 ft radius).

  • PPE: Upgrade to Tyvek sleeves and N95 respirator if dust is visible.[1]

  • Contain:

    • Solid Spill: Cover with wet paper towels (ethanol or water) to suppress dust.[1] Scoop into a bag.

    • Liquid Spill: Cover with vermiculite or chem-sorbent pads.[1] Do not use sawdust (combustible reaction risk).[1]

  • Clean: Scrub the surface with a soap/water solution, followed by an ethanol wipe.[1]

  • Disposal: All cleanup materials must be treated as hazardous waste (Scenario A).

References
  • PubChem. (n.d.).[1] 1(2H)-Phthalazinone, 4-[(2-hydroxyethyl)amino]- Compound Summary. National Library of Medicine.[1] Retrieved October 26, 2025, from [Link][1]

  • U.S. Environmental Protection Agency (EPA). (2019).[1] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.[1] Retrieved October 26, 2025, from [Link][1]

  • European Chemicals Agency (ECHA). (n.d.).[1] Guidance on the compilation of safety data sheets. Retrieved October 26, 2025, from [Link][1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.